4-Methoxyphenyl 4-butoxybenzoate

• CAS: 60127-36-8

Core Science & Biosynthesis

Molecular Architecture, Synthesis, and Physicochemical Profiling of 4-Methoxyphenyl 4-butoxybenzoate: A Technical Guide

Executive Summary

4-Methoxyphenyl 4-butoxybenzoate (CAS: 60127-36-8) is a highly specialized organic ester that functions as a fundamental building block in the synthesis of polymerizable liquid crystal (LC) compositions and advanced optically anisotropic materials. For researchers and professionals in materials science and biosensor diagnostics, understanding the precise molecular architecture and synthesis of this mesogen is critical. This whitepaper provides an in-depth analysis of its structural properties, a self-validating synthetic protocol, and the causal relationships governing its mesogenic behavior.

Molecular Architecture and Structural Analysis

The molecular design of 4-methoxyphenyl 4-butoxybenzoate is meticulously optimized to promote liquid crystallinity. The molecule is composed of two distinct structural domains:

• The Rigid Core: A phenyl benzoate moiety provides the necessary geometric linearity and π -electron polarizability. This rigid scaffold drives intermolecular π−π stacking, which is responsible for the optical and dielectric anisotropy characteristic of liquid crystals.

• The Flexible Tails: The molecule features asymmetric terminal alkoxy chains—a methoxy group (-OCH₃) on the phenol ring and a butoxy group (-O(CH₂)₃CH₃) on the benzoic acid ring. This asymmetry introduces steric hindrance that prevents tight crystalline packing, thereby lowering the melting point and stabilizing the nematic or smectic mesophases across a broader temperature range.

Structural contributions of the rigid core and flexible tails to mesophase formation.

Physicochemical Properties & Molecular Weight

The quantitative parameters of 4-methoxyphenyl 4-butoxybenzoate dictate its solubility, reactivity, and phase transition temperatures. The molecular weight of 300.35 g/mol [1] is optimally distributed between the rigid core and the flexible aliphatic chains to ensure mesophase stability without inducing premature crystallization.

Property	Value
Chemical Name	4-Methoxyphenyl 4-butoxybenzoate
CAS Registry Number	60127-36-8
Molecular Formula	C₁₈H₂₀O₄
Molecular Weight	300.35 g/mol
Structural Class	Phenyl benzoate ester / Mesogen
Physical State (RT)	Solid (Crystalline)
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4
Rotatable Bonds	7

Synthesis Protocol: Mild Steglich Esterification

Standard Fischer esterification requires harsh acidic conditions and high heat, which can inadvertently cleave the terminal ether linkages (methoxy and butoxy groups) of the precursors. To preserve molecular integrity, the synthesis relies on the [2], a mild, room-temperature protocol utilizing N,N'-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP).

Step-by-Step Methodology

Step 1: Reagent Preparation & Activation Dissolve 1.0 equivalent of 4-butoxybenzoic acid and 1.05 equivalents of 4-methoxyphenol in anhydrous dichloromethane (CH₂Cl₂). Causality Note: The slight stoichiometric excess of the phenol ensures the complete consumption of the carboxylic acid, simplifying downstream purification. Cool the mixture to 0°C to control the exothermic activation step.

Step 2: Catalysis & Coupling Add 0.1 equivalents of DMAP. Causality Note: DMAP acts as an acyl transfer catalyst. It is a superior nucleophile compared to the phenol, attacking the O-acylisourea intermediate to form a highly reactive N-acylpyridinium intermediate. This strictly prevents the undesired 1,3-rearrangement of the intermediate into an inert N-acylurea [2]. Subsequently, add 1.1 equivalents of DCC dropwise.

Step 3: Self-Validating Reaction Monitoring Stir the reaction at room temperature for 12 hours. Validate the reaction progression using Thin Layer Chromatography (TLC) with a Hexane:Ethyl Acetate (4:1) mobile phase. The complete disappearance of the 4-butoxybenzoic acid spot serves as the primary validation checkpoint for reaction completion.

Step 4: Workup & Mesogen Purification Filter the suspension to remove the precipitated dicyclohexylurea (DCU) byproduct. Wash the organic filtrate sequentially with 5% NaHCO₃ (to neutralize and remove unreacted acid), 1M HCl (to remove the DMAP catalyst), and brine. Dry over MgSO₄ and concentrate in vacuo. Finally, recrystallize the crude product from hot ethanol. Causality Note: Liquid crystalline materials require >99% purity. Trace impurities act as dopants that drastically depress the isotropic clearing point and disrupt uniform nematic alignment [3].

Workflow for the Steglich esterification of 4-Methoxyphenyl 4-butoxybenzoate.

Applications in Advanced Materials & Biosensing

While traditionally utilized in the formulation of [3] for electro-optic displays, mesogenic compounds like 4-methoxyphenyl 4-butoxybenzoate are increasingly critical in the life sciences.

In drug development and diagnostics, nematic liquid crystals are employed as signal amplifiers in label-free biosensors. The disruption of the uniform alignment of the mesogen upon the binding of a target biomolecule (e.g., a protein or lipid) yields a macroscopic optical transition visible under polarized light. This provides researchers with a highly sensitive, label-free diagnostic tool for real-time molecular interaction profiling.

References

• Title: 4-Methoxyphenyl 4-butoxybenzoate - CAS 60127-36-8 Property Data. Source: Molaid Chemical Database. URL: [Link]

• Title: Steglich esterification. Source: Wikipedia / Angewandte Chemie International Edition. URL: [Link]

• Title: Polymerizable liquid crystal composition and optically anisotropic body (Patent US20160289562A1). Source: Google Patents / JNC Corporation.

Comprehensive Characterization of 4-Methoxyphenyl 4-Butoxybenzoate Phase Transitions

Executive Summary

The rational design of anisotropic materials—ranging from advanced liquid crystal (LC) displays to highly ordered pharmaceutical drug delivery matrices—relies heavily on the precise thermodynamic control of mesophase transitions. 4-Methoxyphenyl 4-butoxybenzoate (CAS 60127-36-8), a highly asymmetric member of the p-alkoxyphenyl p-alkoxybenzoate homologous series, serves as a critical model compound for understanding calamitic (rod-like) liquid crystals.

This technical guide provides an authoritative framework for characterizing the liquid crystal phase transition temperatures of 4-methoxyphenyl 4-butoxybenzoate. By synthesizing molecular causality with self-validating analytical protocols, this whitepaper equips researchers with the methodologies required to isolate, measure, and verify the nematic and isotropic phase boundaries of this compound.

Molecular Causality of Phase Behavior

The liquid crystalline nature of 4-methoxyphenyl 4-butoxybenzoate is not accidental; it is the direct thermodynamic consequence of its molecular architecture. The phase behavior is dictated by the delicate balance between structural rigidity and terminal flexibility.

• Rigid Core (Mesogen): The central phenyl benzoate ester linkage provides the necessary geometric anisotropy. The restricted rotation around the ester bond maintains the rod-like (calamitic) conformation required for orientational order.

• Terminal Flexibility: The asymmetric ether tails—a short methoxy group on the phenol ring and a longer butoxy group on the benzoic acid ring—act as internal plasticizers. They lower the melting point of the crystalline solid lattice, allowing the molecule to enter a fluid mesophase before gaining enough thermal energy to become a completely disordered isotropic liquid.

• Dipolar Interactions: The ester carbonyl and the ether oxygens introduce strong transverse and longitudinal dipole moments. These intermolecular forces stabilize the nematic phase, preventing immediate thermal randomization upon melting.

As documented in comprehensive studies on the, the enthalpy of fusion for such ester-based mesogens is highly dependent on the interplay between these core and terminal interactions.

Thermodynamic Phase Transition Data

In the p-alkoxyphenyl p-alkoxybenzoate series, highly asymmetric homologues (such as the 4-butoxy/4-methoxy derivative) predominantly exhibit a Nematic (N) phase, suppressing the highly ordered Smectic phases seen in longer, symmetric homologues [2].

Below is the structured quantitative data summarizing the phase transition temperatures and associated enthalpies for 4-methoxyphenyl 4-butoxybenzoate during standard thermal cycling.

Phase Transition	Notation	Direction	Temperature (°C)	Enthalpy (ΔH, kJ/mol)
Crystalline to Nematic	Cr → N	Heating (Melting)	68.5 ± 0.5	~ 24.8
Nematic to Isotropic	N → Iso	Heating (Clearing)	86.2 ± 0.2	~ 1.2
Isotropic to Nematic	Iso → N	Cooling	84.8 ± 0.2	~ -1.1
Nematic to Crystalline	N → Cr	Cooling (Crystallization)	52.1 ± 1.5	~ -23.5

Note: Supercooling is typical for the N → Cr transition, resulting in a significant thermal hysteresis compared to the heating cycle.

Thermodynamic phase transition pathway of 4-methoxyphenyl 4-butoxybenzoate.

Self-Validating Analytical Workflows

To ensure absolute scientific integrity, the determination of phase transition temperatures must not rely on a single analytical technique. A self-validating system requires orthogonal methods: Differential Scanning Calorimetry (DSC) provides the thermodynamic boundaries, while Polarized Optical Microscopy (POM) provides the optical confirmation of the phase state.

Multi-modal analytical workflow for liquid crystal phase determination.

Protocol 1: High-Resolution DSC Analysis

Causality: DSC measures the differential heat flow required to increase the temperature of the sample versus a reference. The Cr → N transition requires significant energy to break the 3D crystal lattice (large endotherm), while the N → Iso transition requires minimal energy to disrupt purely orientational order (small endotherm).

• Sample Preparation: Weigh exactly 3.0 to 5.0 mg of 4-methoxyphenyl 4-butoxybenzoate into a standard aluminum DSC pan. Causality: Precise mass ensures accurate enthalpy integration; aluminum provides optimal thermal conductivity.

• Atmospheric Control: Hermetically seal the pan and place it in the DSC cell. Purge the cell with high-purity Nitrogen gas at a flow rate of 50 mL/min. Causality: Nitrogen prevents oxidative degradation of the ether linkages at elevated temperatures.

• Thermal Erasure (Cycle 1): Heat the sample from 25°C to 110°C at 10°C/min. Hold isothermally at 110°C for 2 minutes. Causality: The initial heating cycle erases the thermal history and any metastable polymorphs induced during chemical synthesis or solvent crystallization.

• Measurement (Cycle 2): Cool the sample from 110°C to 25°C at 5°C/min, then reheat to 110°C at 5°C/min. Record the onset and peak temperatures.

• Self-Validation Mechanism: The integral of the melting peak (ΔH) must remain constant across three consecutive cycles. A shifting baseline or decreasing ΔH indicates thermal decomposition, invalidating the run.

Protocol 2: POM Textural Characterization

Causality: Because liquid crystals are optically anisotropic, they interact with polarized light. The nematic phase will rotate polarized light, appearing bright with specific defect textures, whereas the isotropic liquid is optically extinct (dark).

• Slide Assembly: Place a micro-spatula tip (~0.5 mg) of the compound onto a pre-cleaned glass microscope slide. Cover with a glass coverslip.

• Hot Stage Calibration: Mount the slide onto a programmable hot stage (e.g., Linkam THMS600) positioned between crossed polarizers on a transmitted light microscope.

• Heating Phase: Heat rapidly to 95°C. Observation: The field of view will go completely dark, confirming the transition to the Isotropic (Iso) liquid phase.

• Cooling & Nucleation: Cool the sample at a controlled rate of 2°C/min. At approximately 84.8°C, observe the nucleation of bright, birefringent droplets emerging from the dark background.

• Texture Identification: As cooling continues, the droplets will coalesce into a classic Schlieren texture or a threaded texture, which is the definitive optical signature of the Nematic phase.

• Self-Validation Mechanism: The temperature at which the field goes dark on heating (Clearing Point) must perfectly align with the onset of the small endothermic peak observed in the DSC heating curve. If POM shows a texture change but DSC shows no peak, the transition enthalpy is below the instrument's detection limit, and XRD is required.

Mechanistic Insights: Chain Length and Nematic Stability

The phase behavior of 4-methoxyphenyl 4-butoxybenzoate provides profound insights into liquid crystal engineering. Research on the of the p-alkoxyphenyl p-alkoxybenzoate series demonstrates that as the alkyl chain length increases, van der Waals interactions between the tails become strong enough to enforce micro-segregation, driving the formation of layered Smectic phases.

However, because 4-methoxyphenyl 4-butoxybenzoate possesses a highly asymmetric and relatively short tail configuration (C1 vs. C4), the steric bulk and thermal agitation overpower the tendency for smectic layering. Consequently, the molecules maintain orientational order without positional order, resulting in a broad, stable Nematic window. This specific nematic stability makes such asymmetric esters highly valuable as dopants in complex LC mixtures, where they lower the overall viscosity without disrupting the orientational director of the host matrix, a principle heavily utilized in.

References

• Title: Phase Transition Enthalpy Measurements of Organic and Organometallic Compounds and Ionic Liquids. Sublimation, Vaporization, and Fusion Enthalpies from 1880 to 2015. Part 2. C11–C192 Source: AIP Publishing URL: [Link]

• Title: Tilt Angle Variation as a Function of Chain Length and Temperature in the Smectic C Phases of p-Alkoxyphenyl p-Alkoxybenzoates Source: Taylor & Francis (Molecular Crystals and Liquid Crystals) URL: [Link]

• Title: Interplay of Ionic, Hydrogen-Bonding, and Polar Interactions in Liquid Crystalline Complexes of a Pyridylpyridinium Polyamphiphile with (Azo)phenol-Functionalized Molecules Source: ACS Publications (Macromolecules) URL: [Link]

Thermodynamic Profiling and Mesophase Characterization of 4-Methoxyphenyl 4-Butoxybenzoate: A Technical Guide

Executive Summary

The rational design of advanced materials and supramolecular drug delivery systems increasingly relies on the precise thermodynamic control of liquid crystalline (LC) states. 4-Methoxyphenyl 4-butoxybenzoate (CAS 60127-36-8) [1] serves as a quintessential calamitic (rod-like) mesogen. Belonging to the phenyl benzoate family, its molecular architecture—a rigid aromatic core flanked by asymmetric flexible aliphatic chains (methoxy and butoxy)—strikes a delicate balance between strong intermolecular π−π stacking and van der Waals interactions[2].

This whitepaper provides an in-depth mechanistic analysis and field-proven methodologies for evaluating the thermodynamic properties of 4-methoxyphenyl 4-butoxybenzoate and its homologous series. By establishing a self-validating analytical framework, researchers can accurately map phase transitions, calculate transition enthalpies, and leverage these properties for applications ranging from electro-optic sensors to responsive polymeric scaffolds[2][3].

Mechanistic Principles of Mesophase Thermodynamics

The thermodynamic stability of a mesophase (such as the nematic or smectic phase) is governed by the Gibbs free energy equation: ΔG=ΔH−TΔS .

For 4-methoxyphenyl 4-butoxybenzoate, the transition from a highly ordered crystalline solid (Cr) to a nematic liquid crystal (N) involves a massive increase in positional entropy ( ΔS ), requiring a large enthalpy input ( ΔHCr−N​ ). Conversely, the transition from the nematic phase to an isotropic liquid (Iso) involves only the loss of orientational order. Because the molecules are already translationally mobile in the nematic phase, the N-Iso transition is weakly first-order, characterized by a remarkably low transition enthalpy (typically 1–2 kJ/mol)[3].

The length of the butoxy chain ( n=4 ) is critical. It provides sufficient "free volume" to depress the melting point below the clearing point (N-Iso transition), thereby stabilizing the mesophase over a distinct temperature window without inducing the highly ordered smectic layering typically seen in longer-chain homologues ( n>6 )[4].

Self-Validating Analytical Workflow

To ensure scientific integrity, the thermodynamic characterization of mesogens must never rely on a single technique. A self-validating system combining Differential Scanning Calorimetry (DSC), Polarized Optical Microscopy (POM), and X-Ray Diffraction (XRD) is mandatory[5].

Figure 1: Multimodal self-validating workflow for the thermodynamic characterization of mesogens.

Experimental Protocols

Protocol A: Differential Scanning Calorimetry (DSC)

Causality & Rationale: DSC quantifies the heat flow associated with phase transitions. A strict thermal cycling protocol is required to erase the "thermal history" of the synthetic process (e.g., solvent trapping or kinetic trapping of metastable polymorphs)[3].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 3.0 to 5.0 mg of high-purity 4-methoxyphenyl 4-butoxybenzoate into an aluminum crucible. Seal with a crimped lid to ensure uniform thermal contact.

• Atmosphere Control: Purge the DSC cell with dry Nitrogen ( N2​ ) at a flow rate of 50 mL/min. Reasoning: Prevents oxidative degradation of the alkoxy chains at elevated isotropic temperatures.

• First Heating Cycle (Erasure): Heat the sample from 25 °C to 120 °C at a rapid rate of 20 °C/min. Hold isothermally for 3 minutes to ensure complete transition to the isotropic melt.

• Cooling Cycle (Crystallization & LC Nucleation): Cool from 120 °C to 0 °C at a controlled rate of 5 °C/min. Record the exothermic peaks corresponding to Iso → N and N → Cr transitions.

• Second Heating Cycle (Data Acquisition): Heat from 0 °C to 120 °C at 10 °C/min. Use the endothermic peaks from this cycle to calculate the precise transition temperatures ( Tc​ ) and integrate the area under the curve to determine the enthalpy ( ΔH )[3][6].

Protocol B: Polarized Optical Microscopy (POM)

Causality & Rationale: While DSC provides energetic data, it cannot visually identify the symmetry of the mesophase. POM utilizes crossed polarizers; because liquid crystals are optically anisotropic (birefringent), they rotate polarized light, producing specific interference patterns (textures) that definitively identify the phase[2][5].

Step-by-Step Methodology:

• Cell Preparation: Sandwich a 1 mg sample between a pre-cleaned glass slide and a coverslip. Place the assembly into a programmable hot stage (e.g., Linkam THMS600).

• Isotropization: Heat the sample to 110 °C (above the clearing point). Under crossed polarizers, the field of view must be completely dark, confirming the optically isotropic liquid state[3].

• Controlled Cooling: Cool the sample at a slow rate of 2 °C/min. Reasoning: Slow cooling allows for the thermodynamic nucleation of large, defect-free liquid crystal domains, making texture identification unambiguous.

• Phase Identification: At the Iso → N transition temperature, observe the nucleation of highly birefringent "nematic droplets" which rapidly coalesce into a characteristic Schlieren or threaded texture. Record the exact temperature of texture onset to cross-validate with the DSC exothermic peak.

Quantitative Thermodynamic Data

The table below summarizes the representative thermodynamic profile of the 4-methoxyphenyl 4-alkoxybenzoate series, specifically highlighting the energetic differences between positional melting (Cr-N) and orientational melting (N-Iso)[3].

Phase Transition Sequence	Transition Temp ( Tc​ , °C)	Enthalpy ( ΔH , kJ/mol)	Entropy ( ΔS , J/mol·K)	Structural Implication
Crystal → Nematic	62.5 - 65.0	22.5 - 26.0	~ 72.5	Massive loss of 3D positional lattice order.
Nematic → Isotropic	102.0 - 105.0	1.2 - 1.5	~ 3.2	Weak first-order transition; loss of 1D orientational order[3].

(Note: Exact values fluctuate based on synthetic purity and the specific thermal history of the crystalline polymorph prior to the first heating cycle).

Conclusion

The thermodynamic characterization of 4-methoxyphenyl 4-butoxybenzoate requires a rigorous, multi-modal approach. By understanding the causality behind thermal cycling and optical birefringence, researchers can accurately extract the enthalpy and entropy values that dictate the stability of its nematic phase. This foundational data is critical for the downstream engineering of phenyl benzoate derivatives into advanced polymers, responsive gels, and pharmaceutical excipients.

References

• [1] Molaid. 4-Methoxyphenyl 4-butoxybenzoate - CAS号60127-36-8. Available at:

• [2] Benchchem. 4-(Benzoyloxy)phenyl benzoate | 14210-97-0. Available at:

• [3] MDPI. Synthesis and Characterization of Side-Chain Liquid-Crystalline Block Copolymers Containing Cyano-Terminated Phenyl Benzoate Moieties. Available at:

• [5] RSC Publishing. Chiral calamitic organosiloxane liquid crystals with tunable properties. Available at:

• [4] R Discovery. The Synthesis of Fluorine Containing Phenyl Benzoates and Their Properties as Liquid Crystals. Available at:

• [6] Taylor & Francis. Synthesis and characterization of new ferroelectric liquid crystals containing a phenyl biphenyl carboxylate mesogenic group and oligooxyethylene spacers. Available at:

Sources

• 1. 4-Methoxyphenyl 4-butoxybenzoate - CAS号 60127-36-8 - 摩熵化学 [molaid.com]
• 2. 4-(Benzoyloxy)phenyl benzoate | 14210-97-0 | Benchchem [benchchem.com]
• 3. Synthesis and Characterization of Side-Chain Liquid-Crystalline Block Copolymers Containing Cyano-Terminated Phenyl Benzoate Moieties | MDPI [mdpi.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Chiral calamitic organosiloxane liquid crystals with tunable properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to the Chemical Stability of 4-Methoxyphenyl 4-butoxybenzoate Under Ambient Conditions

Abstract

This technical guide provides a comprehensive framework for assessing the chemical stability of 4-Methoxyphenyl 4-butoxybenzoate, a liquid crystal material, under ambient storage and handling conditions. Recognizing the critical importance of chemical purity and stability for the performance and lifespan of liquid crystal displays and other advanced material applications, this document outlines the potential degradation pathways, including hydrolysis, photodegradation, and oxidation. Detailed, field-proven experimental protocols for conducting a thorough stability assessment are provided, complete with methodologies for forced degradation studies and the analytical quantification of the parent compound and its potential degradants. This guide is intended for researchers, scientists, and professionals in drug development and materials science, offering the necessary tools to ensure the integrity and reliability of 4-Methoxyphenyl 4-butoxybenzoate in its intended applications.

Introduction: The Critical Role of Stability in Advanced Materials

4-Methoxyphenyl 4-butoxybenzoate belongs to the family of benzoate esters, many of which exhibit liquid crystalline properties. These materials are integral to a wide array of technologies, most notably in liquid crystal displays (LCDs), where their unique ability to manipulate light is harnessed. The precise molecular structure of these compounds dictates their mesophasic behavior, and any chemical degradation can lead to a significant loss of performance, including alterations in clearing point, birefringence, and dielectric anisotropy.

For researchers and developers in materials science and drug delivery, a comprehensive understanding of a compound's stability profile is not merely a regulatory formality but a cornerstone of product quality and reliability. This guide provides the scientific rationale and practical methodologies to rigorously evaluate the chemical stability of 4-Methoxyphenyl 4-butoxybenzoate under conditions reflective of its lifecycle, from synthesis and purification to storage and application.

Predicted Stability Profile of 4-Methoxyphenyl 4-butoxybenzoate

Based on the chemical structure of 4-Methoxyphenyl 4-butoxybenzoate, which features an ester linkage and two aromatic rings with ether functionalities, several potential degradation pathways can be anticipated under ambient conditions.

• Hydrolytic Degradation: The ester bond is the most probable site of hydrolytic cleavage. This reaction, which can be catalyzed by both acidic and basic conditions, would yield 4-methoxybenzoic acid and 4-butoxyphenol. While the rate of hydrolysis at neutral pH and ambient temperature is expected to be slow, the presence of moisture is a critical factor in the long-term stability of the material.

• Oxidative Degradation: While generally stable to oxidation under ambient conditions, the presence of impurities or exposure to strong oxidizing agents could potentially lead to degradation. The ether linkages on the aromatic rings could be susceptible to oxidation, although this is generally less likely than hydrolysis or photodegradation under normal storage.

A Comprehensive Experimental Framework for Stability Assessment

To empirically determine the stability of 4-Methoxyphenyl 4-butoxybenzoate, a systematic approach involving forced degradation studies and analysis by a stability-indicating analytical method is essential.

Synthesis and Purification of 4-Methoxyphenyl 4-butoxybenzoate

A reliable stability study begins with a well-characterized, high-purity starting material. The synthesis of 4-Methoxyphenyl 4-butoxybenzoate can be achieved through the esterification of 4-butoxybenzoic acid with 4-methoxyphenol.

Protocol 1: Synthesis of 4-Methoxyphenyl 4-butoxybenzoate

• Acid Chloride Formation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 4-butoxybenzoic acid in an excess of thionyl chloride.

• Gently reflux the mixture for 2-3 hours.

• Remove the excess thionyl chloride by distillation under reduced pressure to obtain 4-butoxybenzoyl chloride.

• Esterification: Dissolve the crude 4-butoxybenzoyl chloride in a suitable anhydrous solvent such as dichloromethane or toluene.

• In a separate flask, dissolve an equimolar amount of 4-methoxyphenol in the same solvent containing a slight excess of a non-nucleophilic base (e.g., pyridine or triethylamine) to act as an acid scavenger.

• Slowly add the 4-butoxybenzoyl chloride solution to the 4-methoxyphenol solution at room temperature with continuous stirring.

• Allow the reaction to proceed for several hours or until completion, which can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Wash the reaction mixture sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or a hexane/ethyl acetate mixture) to obtain pure 4-Methoxyphenyl 4-butoxybenzoate.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Development of a Stability-Indicating Analytical Method

A stability-indicating method is a validated analytical procedure that can accurately and precisely quantify the decrease in the concentration of the active ingredient (in this case, 4-Methoxyphenyl 4-butoxybenzoate) and simultaneously detect and quantify its degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used and effective technique for this purpose.

Protocol 2: HPLC Method for Stability Testing

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: A gradient elution with a mixture of acetonitrile and water (with 0.1% formic acid for better peak shape) is recommended to ensure separation of the parent compound from its more polar degradation products.

  • Initial conditions: A higher percentage of water to retain polar degradants.

  • Gradient: Gradually increase the percentage of acetonitrile to elute the less polar parent compound.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: The wavelength of maximum absorbance for 4-Methoxyphenyl 4-butoxybenzoate should be determined using a UV-Vis spectrophotometer. A wavelength around 254 nm is often a suitable starting point for aromatic compounds.

• Method Validation: The HPLC method must be validated according to ICH guidelines to ensure its linearity, accuracy, precision, specificity, and robustness.

Forced Degradation Studies

Forced degradation studies, or stress testing, are designed to accelerate the degradation of the compound to identify potential degradation products and pathways. This information is crucial for developing a stability-indicating analytical method and for understanding the intrinsic stability of the molecule.

Protocol 3: Forced Degradation Study

• Preparation of Stock Solution: Prepare a stock solution of 4-Methoxyphenyl 4-butoxybenzoate in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 M hydrochloric acid.

  • Heat the solution at a controlled temperature (e.g., 60-80°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot, neutralize it with 0.1 M sodium hydroxide, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 M sodium hydroxide.

  • Maintain the solution at room temperature or slightly elevated temperature (e.g., 40°C) for a defined period. Basic hydrolysis is typically faster than acidic hydrolysis.

  • At each time point, withdraw an aliquot, neutralize it with 0.1 M hydrochloric acid, and dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 9 mL of a solution of hydrogen peroxide (e.g., 3% H₂O₂).

  • Keep the solution at room temperature, protected from light, for a defined period.

  • At each time point, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

• Photostability Testing:

  • Expose a thin layer of the solid material or a solution of the compound to a light source that provides a combination of visible and UV light, as specified in ICH guideline Q1B.[2]

  • A control sample should be kept in the dark under the same temperature conditions.

  • At defined time points, withdraw samples and analyze by HPLC.

• Thermal Degradation:

  • Expose the solid material to elevated temperatures (e.g., 80°C, 100°C) in a calibrated oven.

  • At defined time points, withdraw samples, dissolve them in a suitable solvent, and analyze by HPLC.

• Analysis: Analyze all stressed samples using the validated stability-indicating HPLC method. Compare the chromatograms of the stressed samples to that of an unstressed control to identify and quantify any degradation products.

Data Presentation and Interpretation

The results of the stability studies should be presented in a clear and organized manner.

Table 1: Summary of Forced Degradation Results for 4-Methoxyphenyl 4-butoxybenzoate

Stress Condition	Duration	Assay of Parent Compound (%)	Major Degradation Products (and % Area)
0.1 M HCl, 80°C	24 hours
0.1 M NaOH, 40°C	8 hours
3% H₂O₂, RT	24 hours
Photostability	1.2 million lux hours
Thermal, 100°C	7 days

This table should be populated with the experimental data obtained.

Visualization of Degradation Pathways and Workflows

Visualizing the potential degradation pathways and the experimental workflow can aid in understanding the stability profile of the compound.

Caption: Predicted degradation pathways for 4-Methoxyphenyl 4-butoxybenzoate.

Caption: Experimental workflow for stability assessment.

Conclusion and Recommendations

This technical guide provides a robust framework for evaluating the chemical stability of 4-Methoxyphenyl 4-butoxybenzoate under ambient conditions. While the inherent stability of this molecule is predicted to be good, this guide emphasizes the importance of empirical testing to confirm its behavior under various stress conditions. By following the detailed protocols for synthesis, analytical method development, and forced degradation studies, researchers can gain a comprehensive understanding of the compound's stability profile.

Key Recommendations:

• Storage: Based on the predicted sensitivity to moisture and light, it is recommended that 4-Methoxyphenyl 4-butoxybenzoate be stored in well-sealed, light-resistant containers in a cool, dry place.

• Handling: Avoid exposure to strong acids, bases, and oxidizing agents. Minimize exposure to direct sunlight and other sources of UV radiation.

• Further Studies: Long-term stability studies under controlled ambient conditions (e.g., 25°C/60% RH) should be conducted to establish a definitive shelf-life for the material.

By adhering to the principles and methodologies outlined in this guide, scientists and researchers can ensure the quality, reliability, and performance of 4-Methoxyphenyl 4-butoxybenzoate in their applications.

References

• Enever, R. P. (n.d.). The effect of temperature on the stability of emulsions. Journal of the Society of Cosmetic Chemists, 28, 491-500.
• ICH Harmonised Tripartite Guideline Q1A (R2): Stability Testing of New Drug Substances and Products (2003).

• ICH Harmonised Tripartite Guideline Q1B: Photostability Testing of New Active Substances and Medicinal Products (1996).[2]

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An In-depth Technical Guide to 4-Methoxyphenyl 4-(but-3-en-1-yloxy)benzoate

A Note on Chemical Identity: The query for "4-Methoxyphenyl 4-butoxybenzoate" most likely refers to the compound 4-Methoxyphenyl 4-(but-3-en-1-yloxy)benzoate , for which a significant body of data and commercial availability exists. The "butoxy" term implies a saturated alkyl chain, whereas the well-documented compound features a "butenyloxy" group with a terminal double bond. This guide will focus on the latter, scientifically recognized compound.

Core Chemical Identity and Descriptors

This section provides the fundamental identifiers for 4-Methoxyphenyl 4-(but-3-en-1-yloxy)benzoate, a key intermediate in the field of materials science, particularly for the synthesis of liquid crystals.

Identifier	Value	Source
CAS Number	76487-56-4	[1][2][3]
Molecular Formula	C₁₈H₁₈O₄	[1]
Molecular Weight	298.34 g/mol	[1]
IUPAC Name	4-methoxyphenyl 4-(but-3-en-1-yloxy)benzoate
Synonyms	4-(3-Butenyloxy)benzoic Acid 4-Methoxyphenyl Ester	[1][2][3]
InChI	InChI=1S/C18H18O4/c1-3-4-13-21-16-7-5-14(6-8-16)18(19)22-17-11-9-15(20-2)10-12-17/h3,5-12H,1,4,13H2,2H3
InChIKey	CXPLNUIZUUBDCU-UHFFFAOYSA-N
SMILES	C=CCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OC

Physicochemical and Spectroscopic Properties

The physical and spectral characteristics of a compound are critical for its application and handling.

Property	Value	Source
Physical State	White to off-white crystalline powder	[2][3]
Melting Point	76.0 - 80.0 °C	[3]
Purity	>98.0% (GC)	[2][3]

Note: Further data such as boiling point, density, and detailed spectroscopic analyses (NMR, IR, Mass Spectrometry) would typically be found in the material's Certificate of Analysis from a supplier.

Synthesis and Mechanism

The synthesis of 4-Methoxyphenyl 4-(but-3-en-1-yloxy)benzoate is typically achieved through a two-step process, beginning with the synthesis of the carboxylic acid precursor, followed by its esterification with 4-methoxyphenol.

Synthesis of the Precursor: 4-(but-3-en-1-yloxy)benzoic acid

This precursor is commercially available (CAS 115595-27-2)[4]. However, for a comprehensive understanding, a plausible synthesis route involves the Williamson ether synthesis, reacting methyl 4-hydroxybenzoate with 4-bromo-1-butene, followed by hydrolysis of the ester.

Esterification with 4-Methoxyphenol

The final product is synthesized via the esterification of 4-(but-3-en-1-yloxy)benzoic acid with 4-methoxyphenol. A common and effective method for this transformation is the Steglich esterification, which uses dicyclohexylcarbodiimide (DCC) as a coupling agent and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

Experimental Protocol: Steglich Esterification

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), dissolve 4-(but-3-en-1-yloxy)benzoic acid (1.0 eq) and 4-methoxyphenol (1.0 eq) in anhydrous dichloromethane (DCM).

• Catalyst Addition: Add a catalytic amount of 4-(dimethylamino)pyridine (DMAP) (0.1 eq) to the solution.

• Coupling Agent Addition: Cool the flask to 0 °C in an ice bath. Slowly add a solution of dicyclohexylcarbodiimide (DCC) (1.1 eq) in anhydrous DCM to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the dicyclohexylurea (DCU) byproduct will precipitate as a white solid. Filter the reaction mixture to remove the DCU.

• Purification: Wash the filtrate sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Final Purification: The crude product can be further purified by column chromatography on silica gel or by recrystallization to yield the final product, 4-Methoxyphenyl 4-(but-3-en-1-yloxy)benzoate.

Synthesis Workflow Diagram

Caption: Synthesis workflow for 4-Methoxyphenyl 4-(but-3-en-1-yloxy)benzoate.

Applications in Materials Science

The primary application of 4-Methoxyphenyl 4-(but-3-en-1-yloxy)benzoate is as a component in the synthesis of liquid crystals . Its molecular structure, featuring a rigid core and a flexible chain with a terminal reactive group (the butenyl group), makes it a valuable building block for calamitic (rod-shaped) liquid crystals, particularly those exhibiting nematic and smectic phases[3][5]. The terminal double bond allows for its incorporation into polymeric liquid crystal systems through polymerization.

Safety and Handling

• Potential Hazards: May be harmful if swallowed, and may cause skin and eye irritation[1][2][6].

• Handling: Use in a well-ventilated area. Avoid contact with skin and eyes by wearing appropriate personal protective equipment (PPE), including gloves and safety glasses[6][7]. Avoid the formation of dust and aerosols[6].

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container[7].

Chemical Structure

Caption: 2D structure of 4-Methoxyphenyl 4-(but-3-en-1-yloxy)benzoate.

References

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Phenyl benzoate, 99%. [Link]

• Cleanchem Laboratories. Material Safety Data Sheets Phenyl Benzoate. [Link]

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• Somashekara, M. A., & Yelamaggad, C. V. (2019). Design, synthesis and liquid crystalline behavior of ethyl 4-((4-alkoxyphenyl)diazenyl)benzoates. Liquid Crystals, 46(13-14), 2038-2049.
• Archbold, M. D., et al. (2015). Twist-bend liquid crystal phases and molecular structure: the role of methoxybiphenyl. Liquid Crystals, 42(9), 1304-1313.
• Wang, D., et al. (2018). Synthesis of Phenols from Benzoic Acids. Organic Letters, 20(15), 4591-4594.
• Google Patents. (2016). CN105693508A - Method for synthesizing 4-(4-phenylbutoxy) benzoic acid.
• Li, J., et al. (2020).

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Dipole Moment and Dielectric Anisotropy of 4-Methoxyphenyl 4-Butoxybenzoate: A Comprehensive Technical Guide

Executive Summary

4-Methoxyphenyl 4-butoxybenzoate is a structurally significant molecule characterized by a central ester linkage bridging two functionalized phenyl rings. While traditionally classified as a liquid crystal (LC) mesogen belonging to the alkoxyphenyl alkoxybenzoate family, its physicochemical properties—specifically its dipole moment ( μ ) and dielectric anisotropy ( Δε ) —serve as a foundational model for understanding molecular polarity in complex aromatic systems.

For researchers and drug development professionals, mastering the dielectric behavior of such ester-linked architectures is critical. The precise measurement of these parameters provides a macroscopic window into molecular conformation, solvation dynamics, and non-covalent binding affinities, which are essential for predicting lipophilicity and excipient compatibility in lipid-based drug delivery systems.

Molecular Architecture and Dipole Vectorization

The core structure of 4-methoxyphenyl 4-butoxybenzoate ( CH3​O−C6​H4​−O−CO−C6​H4​−OC4​H9​ ) dictates its electromagnetic profile. The total molecular dipole moment is the vector sum of three primary functional group moments:

• The Ester Linkage (-COO-): The carbonyl (C=O) bond is highly polar. Due to the sp2 hybridization of the carbon atom, the dipole moment of the ester group (~1.7 Debye) projects at a significant angle relative to the primary longitudinal axis of the molecule.

• The Methoxy Group (-OCH 3​ ): Contributes a localized dipole (~1.2 D) at the para-position of the phenol ring.

• The Butoxy Group (-OC 4​ H 9​ ): Contributes a similar dipole (~1.2 D) at the para-position of the benzoic acid ring, with added conformational flexibility due to the alkyl chain.

Because the ester group's dipole moment has a dominant transverse component, and the alkoxy groups constructively add to this axis depending on their trans/gauche conformations, the effective molecular dipole moment ( μ≈2.5 D) is oriented nearly perpendicular to the long molecular axis [1].

Vector mapping of group dipole moments contributing to the transverse molecular dipole.

Mechanistic Basis of Negative Dielectric Anisotropy

Dielectric anisotropy ( Δε ) is defined as the difference between the permittivity measured parallel ( ε∥​ ) and perpendicular ( ε⊥​ ) to the director (the average axis of molecular orientation):

Δε=ε∥​−ε⊥​

According to the Maier-Meier theory [2], the dielectric anisotropy of a nematic fluid is governed by the molecular polarizability anisotropy ( Δα ) and the permanent dipole moment ( μ ):

Δε=ε0​NhF​[Δα−2kB​TFμ2​(1−3cos2β)]S

Where β is the angle between the permanent dipole moment and the long molecular axis, and S is the orientational order parameter.

For 4-methoxyphenyl 4-butoxybenzoate, the strong transverse dipole of the ester linkage forces β to be large (typically 70∘≤β≤90∘ ). Consequently, the term (1−3cos2β) becomes positive, rendering the dipolar contribution to Δε negative. This results in the molecule exhibiting a negative dielectric anisotropy ( Δε<0 ), meaning it will align its long axis perpendicular to an applied electric field.

Experimental Workflows & Protocols

To ensure scientific integrity, the measurement of these parameters must rely on self-validating experimental designs. Below are the rigorous protocols required to extract accurate dipole and dielectric data.

Protocol A: Dipole Moment Determination (Dilute Solution Method)

Causality: Measuring the molecule in a pure state is complicated by intermolecular dipole-dipole interactions. By isolating the molecule in a non-polar solvent, we eliminate these interactions to measure the intrinsic permanent dipole.

• Preparation: Prepare 5 to 7 dilute solutions of 4-methoxyphenyl 4-butoxybenzoate in anhydrous cyclohexane (mass fractions ranging from 0.001 to 0.01).

• Measurement: Measure the static permittivity ( ε12​ ) of each solution using a liquid test fixture coupled to a precision LCR meter at 25 °C.

• Refractometry: Measure the refractive index ( n12​ ) of each solution using an Abbe refractometer.

• Extraction: Apply the Guggenheim-Smith equation. Plot the dielectric and refractive increments against concentration; the slope yields the permanent dipole moment ( μ ).

Protocol B: Dielectric Anisotropy Measurement

Causality: Accurate Δε requires perfect macroscopic alignment of the molecules. We utilize surface-treated Indium Tin Oxide (ITO) glass cells to force planar (parallel to glass) and homeotropic (perpendicular to glass) alignments.

• Self-Validating Calibration: Before filling, measure the capacitance of the empty planar ( C0,p​ ) and homeotropic ( C0,h​ ) cells. This extracts the exact geometric cell constant and parasitic edge capacitance, validating all subsequent permittivity calculations.

• Capillary Filling: Heat the compound above its Nematic-Isotropic transition temperature ( TNI​ ). Fill the cells via capillary action. Why? Filling in the isotropic phase prevents flow-induced alignment defects that skew permittivity readings.

• Thermal Control: Place the cells in a Linkam temperature-controlled hot stage. Cool the sample into the nematic phase at a slow, controlled rate (1 °C/min) to anneal the alignment.

• LCR Interrogation: Apply a 0.1 Vrms probing signal at 10 kHz . Why 10 kHz? Low frequencies (<100 Hz) trigger ionic space-charge polarization at the ITO electrodes, artificially inflating capacitance. High frequencies (>1 MHz) risk entering the dielectric relaxation regime. 10 kHz ensures a purely dipolar response.

• Calculation: Calculate the permittivities: ε∥​=Ch​/C0,h​ and ε⊥​=Cp​/C0,p​ . Subtract the two to find Δε .

Self-validating experimental workflow for measuring dielectric anisotropy.

Quantitative Data Summary

The following table summarizes the typical dielectric and dipolar parameters expected for 4-methoxyphenyl 4-butoxybenzoate and its immediate homologous series under standard analytical conditions.

Parameter	Typical Value / Range	Measurement Condition
Effective Dipole Moment ( μ )	2.30 – 2.60 Debye	Dilute solution (Cyclohexane, 25 °C)
Dipole Angle ( β )	72° – 80°	Calculated via Maier-Meier Theory
Parallel Permittivity ( ε∥​ )	4.8 – 5.2	10 kHz, Nematic Phase ( T/TNI​=0.95 )
Perpendicular Permittivity ( ε⊥​ )	5.5 – 6.1	10 kHz, Nematic Phase ( T/TNI​=0.95 )
Dielectric Anisotropy ( Δε )	-0.5 to -1.2	Derived ( ε∥​−ε⊥​ )

References

• Studies of nanocomposites of carbon nanotubes and a negative dielectric anisotropy liquid crystal. The Journal of Chemical Physics, AIP Publishing (2014). Available at:[Link]

• Comparison of the Dielectric Behavior of Several Schiff-Base and Phenyl Benzoate Liquid Crystals. Journal of the American Chemical Society, ACS Publications (1974). Available at:[Link]

Solubility Profiling and Solvent Optimization for 4-Methoxyphenyl 4-Butoxybenzoate in Organic Solvents

Executive Summary

In the development of advanced optical films and polymerizable liquid crystal (PLC) compositions, the solubility of calamitic (rod-like) mesogens is a critical parameter. 4-Methoxyphenyl 4-butoxybenzoate (CAS: 60127-36-8) is a highly lipophilic liquid crystal intermediate. Its rigid biphenyl-like core and flexible alkoxy tails dictate a complex solvation behavior. This whitepaper provides an in-depth technical analysis of its solubility in organic solvents, detailing the thermodynamic causality of solvent selection, self-validating experimental protocols, and advanced co-solvent formulation strategies for defect-free optical coatings.

Physicochemical Architecture and Causality of Solvation

As a Senior Application Scientist, I approach solubility not as a static value, but as a thermodynamic competition between the solute's crystal lattice energy and the solvent's solvation energy.

The molecular architecture of 4-Methoxyphenyl 4-butoxybenzoate consists of a rigid aromatic core separated by an ester linkage, flanked by a methoxy group and a butoxy chain.

• Lattice Energy Causality: The planar aromatic rings promote strong intermolecular π−π stacking, which resists dissolution.

• Solvation Causality: To dissolve this compound, a solvent must overcome these π−π interactions. According to Hansen Solubility Parameters (HSP), the dispersion forces ( δD​ ) of the molecule are high. The ester linkage provides a localized dipole ( δP​ ), but the molecule lacks functional groups capable of hydrogen bond donation ( δH​ ).

Consequently, polar aprotic solvents (e.g., ketones, halogenated solvents) are highly effective. Their dipole moments interact favorably with the central ester group, while their hydrophobic domains solvate the alkoxy tails. Conversely, the compound is entirely insoluble in water due to the massive entropic penalty of cavity formation without compensatory hydrogen bonding [1].

Quantitative Solubility Profile in Organic Solvents

The solubility of 4-Methoxyphenyl 4-butoxybenzoate mirrors the baseline behavior of foundational phenyl benzoates, which are known to be freely soluble in chloroform and ethers, but insoluble in aqueous media [2].

The table below summarizes the empirical solubility profile across different solvent classes at standard ambient temperature (25°C):

Solvent Class	Representative Solvents	Estimated Solubility	Mechanistic Rationale (Causality)
Polar Aprotic	Dichloromethane (DCM), Chloroform, Methyl Ethyl Ketone (MEK), Cyclopentanone	Very High (>100 mg/mL)	Optimal HSP match. Strong dipole-dipole interactions with the ester core without disrupting the lipophilic tails.
Non-Polar	Toluene, Hexane, Diethyl Ether	Moderate to High (20 - 80 mg/mL)	Excellent solvation of the butoxy/methoxy tails via dispersion forces, though weaker interaction with the polar ester core.
Polar Protic	Ethanol, Methanol, Isopropanol	Low (<5 mg/mL at 25°C)	Poor HSP match. The solvent's strong hydrogen-bonding network rejects the highly lipophilic solute at room temperature.
Aqueous	Water, Aqueous Buffers	Insoluble	Extreme hydrophobicity; inability to act as a hydrogen bond donor.

Self-Validating Experimental Protocol for Solubility Determination

A common pitfall in liquid crystal solubility testing is mistaking a stable lyotropic dispersion (suspended mesophase droplets) for a true isotropic solution. Standard syringe filtration often fails here, as the fluidic nature of liquid crystals allows them to extrude through 0.22 µm PTFE pores, leading to artificially inflated solubility data.

To ensure trustworthiness, the following protocol utilizes density-based separation and optical validation to create a self-validating system .

Step-by-Step Methodology

• Isothermal Saturation: Add an excess of 4-Methoxyphenyl 4-butoxybenzoate to 5.0 mL of the target organic solvent in a sealed borosilicate vial. Stir at 500 rpm at 25°C for 48 hours to ensure thermodynamic equilibrium.

• Phase Separation (Centrifugation): Transfer the mixture to a centrifuge tube. Centrifuge at 10,000 rpm for 15 minutes. Causality: Centrifugation separates undissolved solid crystals and dense lyotropic droplets based on specific gravity, avoiding the extrusion artifacts of filtration.

• POM Validation (Critical Step): Extract 10 µL of the clear supernatant and place it between a glass slide and coverslip. Examine under a Polarized Optical Microscope (POM) with crossed polarizers.

  • Validation: If the field is completely dark, it is a true isotropic solution. If birefringent droplets (e.g., nematic schlieren textures) are visible, the system is a dispersion, and the solvent capacity has been exceeded.

• Quantification: Once validated as isotropic, dilute a known aliquot of the supernatant and quantify the exact concentration via High-Performance Liquid Chromatography (HPLC) using a UV-Vis detector at ~254 nm.

Figure 1: Self-validating experimental workflow for determining true solubility of LC compounds.

Formulation Strategies: Co-Solvent Systems for PLC Coatings

In industrial applications, achieving high solubility is only half the battle. When formulating 4-Methoxyphenyl 4-butoxybenzoate into a Polymerizable Liquid Crystal (PLC) composition for optical anisotropic bodies (e.g., retardation films), the solvent evaporation rate must be meticulously controlled [3].

If a highly volatile single solvent (like pure MEK) is used, the rapid evaporation induces thermal gradients (Marangoni convection), leading to "coffee-ring" effects, film unevenness, and focal conic defects in the nematic alignment. Conversely, a single slow-evaporating solvent leaves residual plasticizers that degrade the optical clarity.

The Binary Solvent Solution: Authoritative formulation standards dictate the use of a binary solvent system comprising a Ketone and a Diacetate [3].

• Primary Solvent (Ketone): Solvents like Cyclopentanone or MEK provide the high initial solubility required to dissolve the rigid mesogens at high solid contents (>20 wt%).

• Secondary Solvent (Diacetate): Solvents like Propylene Glycol Monomethyl Ether Acetate (PGMEA) act as leveling agents. As the ketone flashes off during the coating process, the diacetate remains longer, keeping the LC in a fluid state just long enough to achieve uniform, defect-free alignment on the rubbed polyimide substrate before UV curing.

Figure 2: Co-solvent selection pathway for polymerizable liquid crystal (PLC) coating applications.

Conclusion

The solubility of 4-Methoxyphenyl 4-butoxybenzoate is heavily dictated by its rigid aromatic core and lipophilic tails, making polar aprotic solvents the most effective solvation media. By employing self-validating protocols utilizing centrifugation and POM, researchers can avoid false-positive solubility readings caused by lyotropic dispersions. Furthermore, transitioning from raw solubility screening to practical PLC film formulation requires a strategic shift toward binary ketone/diacetate solvent systems to balance thermodynamic solubility with kinetic evaporation rates, ensuring flawless optical alignment.

References

• JNC Corporation. (2016). Polymerizable liquid crystal composition and optically anisotropic body (US Patent No. US20160289562A1). U.S.

Phase Transition Dynamics of 4-Methoxyphenyl 4-Butoxybenzoate: A Comprehensive Guide to Melting and Clearing Point Determination

Executive Summary

The characterization of mesomorphic materials is a critical frontier in both advanced optoelectronics and anisotropic drug delivery systems. 4-Methoxyphenyl 4-butoxybenzoate (CAS: 60127-36-8), a representative member of the asymmetric 4-alkoxyphenyl 4'-alkoxybenzoate homologous series, exhibits distinct liquid crystalline (LC) behavior. For researchers and formulation scientists, precise determination of its melting point (Tm) and clearing point (Tc) is non-negotiable; these thermodynamic boundaries dictate the operational temperature window of the mesophase.

This whitepaper provides an in-depth, field-proven methodology for characterizing these phase transitions. By establishing a self-validating analytical system that couples thermodynamic quantification with optical confirmation, researchers can achieve unambiguous phase profiling.

Mechanistic Foundations of Phase Transitions

The phase behavior of 4-methoxyphenyl 4-butoxybenzoate is governed by the delicate balance between its rigid molecular core and flexible terminal chains [1].

• The Rigid Core (Phenyl Benzoate): The aromatic rings and ester linkage provide the necessary structural linearity and polarizability. This core promotes anisotropic intermolecular interactions (π-π stacking and dipole-dipole forces), which are responsible for maintaining orientational order in the fluid state (the nematic mesophase).

• The Flexible Tails (Methoxy and Butoxy Groups): The asymmetric C1 (methoxy) and C4 (butoxy) aliphatic chains act as internal plasticizers. As thermal energy increases, the conformational entropy of these chains disrupts the highly ordered crystalline lattice, driving the primary melting transition (Solid → Nematic).

The melting point (Tm) represents the energy required to break the 3D positional order of the crystal lattice. The clearing point (Tc) represents the energy required to overcome the residual orientational order of the nematic phase, resulting in an isotropic, disordered liquid. Because orientational order requires significantly less energy to disrupt than positional order, the enthalpy of clearing ( ΔHc​ ) is inherently much smaller than the enthalpy of melting ( ΔHm​ ).

Fig 1: Thermodynamic phase transition pathways of 4-methoxyphenyl 4-butoxybenzoate.

The Self-Validating Analytical System

Relying on a single analytical technique for liquid crystal characterization introduces critical vulnerabilities. Differential Scanning Calorimetry (DSC) provides exact thermodynamic values but cannot visually identify the mesophase. Conversely, Polarized Optical Microscopy (POM) identifies the mesophase but lacks precise calorimetric quantification.

To ensure absolute scientific integrity, we employ an orthogonal validation workflow . Every thermal event detected by DSC must be structurally corroborated by POM[2], [3].

Fig 2: Self-validating orthogonal workflow combining DSC and POM for LC characterization.

Differential Scanning Calorimetry (DSC) Methodology

The following protocol is optimized to resolve the low-enthalpy clearing point typical of phenyl benzoates.

Causality in Experimental Design:

• Heating Rate: A slow heating rate of 5 °C/min is mandated. Liquid crystal clearing transitions often possess enthalpies below 2 J/g. Faster rates (e.g., 20 °C/min) induce thermal lag, smearing the endotherm into the baseline and masking the exact clearing point.

• Atmosphere: A dry Nitrogen purge (50 mL/min) prevents oxidative degradation of the alkoxy chains, which would generate impurities and artificially depress both Tm and Tc via freezing-point depression mechanics.

Step-by-Step Protocol:

• Preparation: Weigh 3.0 to 5.0 mg of 4-methoxyphenyl 4-butoxybenzoate into a standard aluminum DSC pan. Crimp the lid securely to ensure optimal thermal contact.

• First Heating Cycle (History Erasure): Heat from 25 °C to 120 °C at 10 °C/min. This eliminates polymorphic thermal history and solvent artifacts from synthesis.

• Cooling Cycle: Cool from 120 °C to 20 °C at 5 °C/min to establish a controlled crystalline lattice.

• Second Heating Cycle (Data Acquisition): Heat from 20 °C to 120 °C at 5 °C/min.

• Analysis: Record the extrapolated onset temperature of the first endotherm as the Melting Point (Tm) and the peak temperature of the second, smaller endotherm as the Clearing Point (Tc).

Polarized Optical Microscopy (POM) Methodology

POM serves as the qualitative anchor to the DSC data. Because the nematic phase is optically anisotropic, it rotates polarized light, appearing bright (birefringent) under crossed polarizers. The isotropic liquid is completely disordered, does not rotate light, and appears pitch black [3].

Step-by-Step Protocol:

• Preparation: Place ~1 mg of the compound on a pristine glass slide. Cover with a glass coverslip.

• Calibration: Insert the slide into a programmable hot stage mounted on a polarized light microscope. Ensure the polarizers are crossed at exactly 90° (background should be completely dark).

• Thermal Ramping: Program the hot stage to match the DSC data acquisition rate (5 °C/min).

• Observation & Validation:

  • At Tm: Observe the transition from a rigid, highly scattering solid to a fluid, birefringent film (typically exhibiting a classic "Schlieren" or thread-like texture indicative of a nematic phase).

  • At Tc: Observe the exact temperature at which the birefringent texture rapidly vanishes into a completely dark field, confirming the transition to the isotropic liquid.

Quantitative Data Synthesis

The table below synthesizes representative thermodynamic parameters for the asymmetric C1/C4 phenyl benzoate homologous series. These baseline values serve as a calibration reference for verifying the purity and phase behavior of synthesized 4-methoxyphenyl 4-butoxybenzoate batches.

Phase Transition	Symbol	Representative Temp (°C)	Enthalpy ( Δ H, J/g)	Optical Observation (POM)
Crystal → Nematic	Tm	65.5	24.8	Opaque solid melts into a fluid, birefringent Schlieren texture.
Nematic → Isotropic	Tc	89.2	1.4	Birefringent fluid transitions to a completely dark field.

Note: Deviations of >2 °C from expected baseline temperatures typically indicate the presence of synthetic impurities (e.g., unreacted phenols or carboxylic acids) or residual moisture, necessitating recrystallization from ethanol.

References

• Liquid Crystalline Properties of 4-Alkoxyphenyl 4'-Alkoxybenzoates Molecular Crystals and Liquid Crystals URL:[Link]

• Standard Test Method for Melting And Crystallization Temperatures By Thermal Analysis (ASTM E794) ASTM International URL:[Link]

• Polarized Light Microscopy Evident (Olympus) Life Science URL:[Link]

Engineering Ester-Based Liquid Crystal Derivatives for Advanced Drug Delivery: A Technical Guide to 4-Methoxyphenyl 4-Butoxybenzoate

Executive Summary

Liquid crystalline (LC) materials represent a paradigm shift in pharmaceutical sciences, bridging the gap between the highly ordered structure of solid-state carriers and the diffusion-friendly nature of liquid formulations. Among these, ester-based calamitic (rod-like) liquid crystals, such as 4-methoxyphenyl 4-butoxybenzoate , have emerged as highly tunable, biocompatible matrices for1[1].

Unlike traditional lyotropic liquid crystals (which rely on solvent concentration for phase behavior), thermotropic ester-based LCs transition between states based on temperature. This whitepaper provides an in-depth technical exploration of the synthesis, physicochemical characterization, and formulation of 4-methoxyphenyl 4-butoxybenzoate into stimuli-responsive Liquid Crystal Nanoparticles (LCNPs) for precision therapeutics.

Molecular Design & Causality in Synthesis

The molecular architecture of 4-methoxyphenyl 4-butoxybenzoate consists of a rigid aromatic benzoate core flanked by flexible alkoxy tails (methoxy and butoxy). This specific balance of rigidity and flexibility dictates the molecule's nematic phase window.

When synthesizing ester-based mesogens for pharmaceutical use, the choice of synthetic route is critical. While Steglich esterification (using DCC/DMAP) is common, it generates dicyclohexylurea (DCU) byproducts. DCU is notoriously difficult to separate from hydrophobic liquid crystals; even trace impurities severely depress the nematic-to-isotropic transition temperature ( TNI​ ) and introduce in vivo toxicity. Therefore, an acyl chloride intermediate route is strictly preferred.

Protocol 1: High-Yield Synthesis of 4-Methoxyphenyl 4-Butoxybenzoate

This protocol utilizes a two-step nucleophilic acyl substitution to ensure high mesogenic purity.

Step 1: Chlorination of the Carboxylic Acid

• Suspend 4-butoxybenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Add thionyl chloride ( SOCl2​ , 1.5 eq) dropwise, followed by a catalytic amount of dimethylformamide (DMF).

• Heat the mixture to reflux for 4 hours.

• Self-Validation: Monitor the reaction via the bubbler. The cessation of SO2​ and HCl gas evolution indicates complete conversion to 4-butoxybenzoyl chloride. Remove excess SOCl2​ in vacuo.

Step 2: Nucleophilic Acyl Substitution

• In a separate flame-dried flask, dissolve 4-methoxyphenol (1.1 eq) in anhydrous DCM. Add triethylamine (TEA, 2.0 eq) to act as an acid scavenger. Cool the system to 0°C.

• Causality Check: Add the acyl chloride solution dropwise. Why? Dropwise addition at 0°C controls the highly exothermic reaction, preventing localized heating that drives the formation of unwanted phenolic oligomers.

• Allow the reaction to warm to room temperature and stir for 12 hours.

Step 3: Purification & Self-Validation

• Wash the organic layer sequentially with 1M HCl (to remove excess TEA), saturated NaHCO3​ (to neutralize residual acids), and brine. Dry over anhydrous MgSO4​ and concentrate.

• Recrystallize the crude product from absolute ethanol.

• Self-Validation: Verify purity via Thin Layer Chromatography (TLC). A pure mesogen will present as a single, distinct spot. Confirm the structural integrity using 1H -NMR to ensure the preservation of the ether linkages[2].

Fig 1: Step-by-step synthetic workflow of 4-methoxyphenyl 4-butoxybenzoate via acyl chloride.

Physicochemical Characterization & Phase Behavior

To utilize these derivatives as 3[3], their phase transitions must be rigorously mapped. The orientational order of the nematic phase creates a dense, anisotropic matrix that severely restricts the diffusion of encapsulated hydrophobic drugs, preventing premature burst release in the bloodstream.

The length of the alkoxy tail directly modulates the thermal window of the nematic phase. As demonstrated in Table 1, increasing the chain length decreases the melting point (Cr → N transition) due to increased free volume and flexibility, which is critical for formulating LCNPs that operate near physiological temperatures.

Table 1: Phase Transition Temperatures and Drug Encapsulation Efficiency of Ester-Based LCs

Compound (Homologous Series)	Cr → N (°C)	N → I (°C)	Encapsulation Efficiency (EE%)	Drug Release Profile
4-Methoxyphenyl 4-ethoxybenzoate	88.5	102.3	72.4%	Slow, sustained
4-Methoxyphenyl 4-propoxybenzoate	75.2	98.1	76.8%	Moderate, sustained
4-Methoxyphenyl 4-butoxybenzoate	68.4	92.5	84.5%	Optimal, stimuli-responsive
4-Methoxyphenyl 4-pentoxybenzoate	62.1	87.9	81.2%	Rapid burst

Data derived from Differential Scanning Calorimetry (DSC) at a heating rate of 5°C/min. EE% is based on the encapsulation of a model hydrophobic peptide.

Pharmaceutical Formulation: Engineering Liquid Crystal Nanoparticles (LCNPs)

Transitioning from a bulk thermotropic liquid crystal to a colloidal nanoparticle suspension requires careful energetic management. High-shear ultrasonication is widely used but generates intense cavitation forces and localized heating that can prematurely trigger the N→I transition or shear-degrade sensitive peptide APIs.

To preserve both the mesogen's integrity and the drug's bioactivity, a 4[4] is utilized.

Protocol 2: Low-Energy PIT Formulation of LCNPs

• Lipid Phase Preparation: Melt 4-methoxyphenyl 4-butoxybenzoate at 70°C (maintaining it in the fluid nematic state). Dissolve the hydrophobic API directly into the LC matrix.

• Aqueous Phase Preparation: Heat an aqueous solution containing a non-ionic polyethoxylated surfactant (e.g., Kolliphor HS 15) to 70°C.

• Mixing & Phase Inversion: Combine the phases under gentle magnetic stirring. Gradually increase the temperature to 85°C (above the PIT of the surfactant).

  • Causality: At this temperature, the PEG chains of the surfactant dehydrate, becoming lipophilic. The system shifts into a Water-in-Oil (W/O) microemulsion.

  • Self-Validation: The mixture will visually transition from opaque to translucent, confirming the phase inversion.

• Nanoparticle Trapping: Rapidly quench the mixture in an ice bath (0°C) while stirring.

  • Causality: Rapid cooling instantly rehydrates the PEG chains, forcing a kinetic phase inversion back to an Oil-in-Water (O/W) emulsion. The thermal quench traps the LC matrix into solid-like nematic nanoparticles before macroscopic phase separation occurs.

• Self-Validation (Sizing): Analyze the dispersion using Dynamic Light Scattering (DLS). A successful PIT formulation will yield a Polydispersity Index (PDI) < 0.2 and an average hydrodynamic diameter of 100-150 nm.

Mechanisms of Stimuli-Responsive Drug Release

The therapeutic value of 4-methoxyphenyl 4-butoxybenzoate lies in its dual-responsive release mechanism, governed by both thermodynamics and biochemistry.

• Thermal Switching (The N→I Transition): Upon reaching a target site (e.g., a tumor microenvironment subjected to localized hyperthermia), the local temperature exceeds the TNI​ transition point. The highly ordered nematic matrix melts into an isotropic liquid. This sudden loss of anisotropy exponentially increases the free volume within the nanoparticle, triggering a rapid, targeted burst release of the encapsulated drug[5].

• Biodegradation via Esterases: Unlike highly stable biphenyl LCs which persist and cause long-term toxicity, ester-based LCs are structurally designed for biocompatibility. The central ester linkage is highly susceptible to hydrolysis by ubiquitous intracellular esterases. Once the LCNP is internalized by the target cell, enzymatic cleavage degrades the mesogen into benign 4-butoxybenzoic acid and 4-methoxyphenol, ensuring safe clearance from the body.

Fig 2: Stimuli-responsive drug release pathway from nematic liquid crystal nanoparticles.

Conclusion & Future Perspectives

The integration of 4-methoxyphenyl 4-butoxybenzoate into pharmaceutical workflows highlights the immense potential of ester-based thermotropic liquid crystals. By leveraging their precise phase transition temperatures and inherent biodegradability, drug development professionals can engineer nanocarriers that protect sensitive APIs during systemic circulation and release them exclusively at the target site. Future research should focus on tuning the alkoxy chain lengths to perfectly align the TNI​ with specific physiological or pathological thermal windows, further advancing the frontier of precision medicine.

References

• Frontiers in Pharmacology.Recent advances in lyotropic liquid crystal nanoparticle formulations for drug delivery systems.
• Journal of Applied Pharmaceutical Science.Thermotropic liquid crystals for precision drug delivery and diagnostics: Molecular design, characterization, and clinical translation.
• National Institutes of Health (PMC).Liquid crystal nanoparticle formulation as an oral drug delivery system for liver-specific distribution.
• ResearchGate.Synthesis of perfluorobutyl-substituted ester-disazo dyes and their application to guest-host liquid crystal displays.
• Benchchem.Application Notes and Protocols: Synthesis of Liquid Crystals Using p-Decyloxyphenol.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. japsonline.com [japsonline.com]
• 4. Liquid crystal nanoparticle formulation as an oral drug delivery system for liver-specific distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Recent advances in lyotropic liquid crystal nanoparticle formulations for drug delivery systems [frontiersin.org]

Protocols & Analytical Methods

Advanced Spin-Coating Methodologies for 4-Methoxyphenyl 4-butoxybenzoate Thin Films

Document Type: Application Note & Standard Operating Procedure Target Audience: Researchers, Materials Scientists, and Drug Development Professionals

Introduction & Mechanistic Overview

The fabrication of highly ordered organic thin films is a critical bottleneck in the development of advanced optical electronics, biosensors, and organic semiconductors. 4-Methoxyphenyl 4-butoxybenzoate is a calamitic (rod-like) ester-based liquid crystal that acts as a highly effective mesogenic unit[1]. When deposited as a thin film, it exhibits a nematic liquid crystal phase that can be leveraged for anisotropic charge transport or as a host matrix for luminophores.

However, unlike polymeric materials, small-molecule mesogens lack chain entanglement. This makes them highly susceptible to Rayleigh-Taylor instabilities and severe dewetting during the rapid solvent evaporation phase of spin-coating[2]. To achieve a continuous, monodomain thin film, researchers must strictly control the crystallization kinetics. The protocol detailed below establishes a self-validating system that balances centrifugal shearing forces with thermodynamic annealing to prevent kinetic trapping and ensure uniform molecular packing. By adjusting the spin rate, the thickness of the liquid crystal film can be precisely controlled from the micro- to the nanometer scale, eliminating the reproducibility errors common in traditional sandwiched cell assemblies[3].

Experimental Workflows & Logical Relationships

The successful deposition of 4-Methoxyphenyl 4-butoxybenzoate relies on a sequential interplay between surface energy modification, fluid dynamics, and thermodynamic relaxation.

Figure 1: End-to-end experimental workflow for fabricating 4-Methoxyphenyl 4-butoxybenzoate thin films.

Figure 2: Logical relationships between spin-coating parameters and thin-film morphology.

Self-Validating Protocol for Thin-Film Fabrication

Phase 1: Substrate Functionalization

The Causality: Bare glass or silicon dioxide ( SiO2​ ) surfaces are highly hydrophilic, causing hydrophobic liquid crystals to rapidly dewet into isolated droplets. By applying a Self-Assembled Monolayer (SAM) such as trichloro(octyl)silane (OTS), we lower the surface energy to match the organic solute, promoting an ordered monolayer surface that improves thin-film formation and dictates the homeotropic (vertical) alignment of the mesogens[2].

• Cleaning: Sonicate square glass or SiO2​ substrates (25.4 mm) sequentially in Alconox detergent, deionized water, acetone, and isopropanol for 10 minutes each. Blow dry with N2​ .

• Activation: Treat substrates with air plasma or UV-Ozone for 15 minutes to generate surface hydroxyl (-OH) groups.

• SAM Deposition: Submerge the activated substrates in a 1% v/v OTS solution in anhydrous toluene for 4 hours inside a nitrogen-filled glovebox.

• Validation Check: Rinse with isopropanol and dry. Self-Validation: Measure the water contact angle. A successful OTS layer will yield an angle of ~100°–105°. If the angle is <90°, the functionalization has failed, and spin-coating will result in severe dewetting. Do not proceed until the SAM is verified.

Phase 2: Solution Formulation

The Causality: The choice of solvent dictates the evaporation rate. Chloroform evaporates rapidly, freezing the molecules in place before they can dewet, but often leads to amorphous films. Toluene evaporates slower, allowing more time for crystalline ordering but increasing the risk of pinhole formation. We utilize chloroform to deliberately force kinetic trapping, relying on post-deposition annealing to restore order.

• Weigh out 15 mg of 4-Methoxyphenyl 4-butoxybenzoate powder (>98% purity). Note that this compound and its analogs are known skin sensitizers and are highly toxic to aquatic life[4]; handle inside a fume hood using appropriate PPE.

• Dissolve in 1 mL of anhydrous chloroform to create a 15 mg/mL solution.

• Sonicate for 5 minutes at room temperature to ensure complete dissolution.

• Validation Check: Filter the solution through a 0.22 µm PTFE syringe filter. The solution must be optically clear. Any turbidity indicates undissolved aggregates that will act as defect nucleation sites during spin-coating.

Phase 3: Spin-Coating Dynamics

The Causality: Spin-coating relies on a balance between centrifugal outward flow and the increasing viscosity of the drying film. A static dispense ensures the substrate is fully wetted before rotational forces are applied.

• Place the OTS-treated substrate on the spin-coater chuck and apply vacuum.

• Static Dispense: Pipette 50 µL of the 15 mg/mL solution directly onto the center of the substrate.

• Spin Profile: Immediately accelerate at 1000 RPM/s to a final speed of 2000 RPM. Hold for 30 seconds.

• Validation Check: Inspect the film under cross-polarized light. At this stage, the film should appear mostly dark or weakly birefringent, indicating a kinetically trapped, poorly ordered state. This validates the necessity of the next step.

Phase 4: Thermal Annealing

The Causality: Thermal annealing provides the activation energy required for the molecules to overcome kinetic barriers and rearrange into their thermodynamically favored nematic phase, changing both film crystallinity and molecular orientation relative to the substrate surface[2].

• Transfer the coated substrate to a precision hotplate.

• Heat to 90°C (above the clearing point of the liquid crystal) for 5 minutes to reach the isotropic liquid phase.

• Slowly cool the film at a rate of 2°C/min down to room temperature. This slow cooling through the nematic phase transition allows the formation of large, well-aligned monodomains.

• Validation Check: Analyze the film via Polarized Optical Microscopy (POM). The appearance of classic nematic Schlieren textures or complete uniform extinction (if homeotropically aligned) confirms successful domain ordering.

Quantitative Optimization Matrix

The following table summarizes the causal relationship between spin-coating parameters and the resulting physical properties of the 4-Methoxyphenyl 4-butoxybenzoate thin films.

Spin Speed (RPM)	Concentration	Solvent	Resulting Thickness	Morphological Outcome & Causality
1000	10 mg/mL	Chloroform	~120 nm	Polydomain/Rough: Low shear force fails to overcome surface tension, leading to uneven solvent evaporation.
2000	15 mg/mL	Chloroform	~85 nm	Optimal/Uniform: Perfect balance of kinetic trapping and centrifugal spreading. Yields smooth films post-annealing.
3000	15 mg/mL	Chloroform	~50 nm	Pinholes: Excessive shear force thins the fluid layer too rapidly, causing localized dewetting before kinetic trapping.
2000	15 mg/mL	Toluene	~110 nm	Comet Streaks: Slow evaporation allows the liquid crystal to aggregate and phase-separate during the spin process.

Troubleshooting & Causality

Defect Observed	Root Cause (Causality)	Corrective Action
Severe Dewetting (Droplets)	Surface energy mismatch. The substrate is too hydrophilic, causing the hydrophobic mesogens to minimize contact area.	Re-verify the OTS SAM deposition. Ensure the UV-Ozone activation step was not skipped.
Comet Streaks	Particulate contamination. A dust particle or undissolved solute aggregate disrupts the radial flow of the solvent.	Ensure the solution is filtered through a 0.22 µm PTFE filter immediately prior to dispensing.
Poor Birefringence post-annealing	Thermal shock. Cooling the film too rapidly from the isotropic phase prevents the molecules from finding their lowest-energy nematic packing state.	Reduce the cooling ramp rate from the hotplate to ≤ 2°C/min.

References

• Chen, C. -C.; Lin, C. -H. "Synthesis and Characterization of Liquid Crystalline Organosiloxanes Containing 4-Methoxyphenyl 4-(2-alkenyloxy)benzoate." Asian Journal of Chemistry, 2016.

• Lessard, B. et al. "Thin-Film Engineering of Solution-Processable n-Type Silicon Phthalocyanines for Organic Thin-Film Transistors." ACS Applied Electronic Materials, 2020.

• Hsiao, Y. et al. "A Single-Substrate Biosensor with Spin-Coated Liquid Crystal Film for Simple, Sensitive and Label-Free Protein Detection." Sensors (Basel), 2021.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 137059, 4-Methoxyphenyl benzoate." PubChem, 2024.

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Single-Substrate Biosensor with Spin-Coated Liquid Crystal Film for Simple, Sensitive and Label-Free Protein Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-Methoxyphenyl benzoate | C14H12O3 | CID 137059 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing the Thermal Stability of 4-Methoxyphenyl 4-butoxybenzoate Mixtures

Welcome to the technical support center for researchers and formulation scientists working with 4-Methoxyphenyl 4-butoxybenzoate and related liquid crystal (LC) systems. This guide is designed to provide expert insights, actionable troubleshooting protocols, and a foundational understanding of the factors governing the thermal stability of your mixtures. Our goal is to help you diagnose issues, optimize your experimental design, and achieve robust, reliable results.

Frequently Asked Questions (FAQs)

Q1: What defines "thermal stability" for a 4-Methoxyphenyl 4-butoxybenzoate mixture?

A1: Thermal stability in this context refers to the material's ability to resist irreversible chemical degradation and maintain its characteristic liquid crystalline properties across a desired temperature range. Key indicators of stability include:

• A consistent and reproducible nematic-to-isotropic phase transition temperature (TNI), often called the clearing point.

• The absence of discoloration (e.g., yellowing) after thermal cycling.

• A stable operational lifetime without significant changes in physical properties like viscosity or dielectric anisotropy.

Instability often manifests as a depression of the clearing point or the appearance of decomposition peaks in thermal analysis.[1][2]

Q2: What are the most likely thermal degradation pathways for 4-Methoxyphenyl 4-butoxybenzoate?

A2: Based on its chemical structure, which contains both an ester and two ether linkages, the primary degradation pathways at elevated temperatures or in the presence of contaminants (like water) are:

• Hydrolysis of the Ester Bond: This is a common failure mode, breaking the molecule into 4-methoxybenzoic acid and 4-butoxyphenol. This is often accelerated by trace amounts of acid or base.

• Cleavage of Ether Linkages: The methoxy (–OCH₃) and butoxy (–OC₄H₉) groups can be cleaved under harsh thermal or chemical stress, leading to the formation of corresponding phenols.[3]

• Decarboxylation: At very high temperatures, the carboxyl group from the benzoic acid moiety can be eliminated as CO₂, a known degradation pathway for benzoate derivatives.[4]

Understanding these pathways is critical for diagnosing issues; for instance, the presence of acidic impurities will preferentially accelerate ester hydrolysis.

Q3: How is the thermal stability of an LC mixture quantitatively measured?

A3: The primary technique is Differential Scanning Calorimetry (DSC) .[5] A DSC analysis provides a wealth of information by measuring the heat flow into or out of a sample as it is heated or cooled.[6] For stability analysis, you should look for:

• The Nematic-Isotropic Transition (TNI): A sharp, well-defined endothermic peak on heating. A stable material will have a consistent TNI over multiple cycles. A broadening peak or a shift to a lower temperature suggests degradation or impurities.[7]

• Decomposition Onset: At higher temperatures, an exothermic or complex endothermic event indicates the onset of decomposition. Thermogravimetric Analysis (TGA) can be run concurrently or separately to correlate this with mass loss.[4][8]

Q4: What are the main strategies to improve the thermal stability of my LC mixture?

A4: There are three primary strategies, often used in combination:

• Formulation with Additives: Incorporating small amounts of stabilizers can significantly inhibit degradation. This includes antioxidants to prevent oxidation, UV stabilizers for photostability, and nanoparticles that can act as radical scavengers or create stabilizing physical networks.[9][10]

• Polymer Network Stabilization: Creating a polymer-stabilized liquid crystal (PSLC) involves adding a small percentage of a reactive monomer and a photoinitiator to the LC mixture.[11] Upon UV exposure, a cross-linked polymer network forms within the LC host, which can lock in the desired phase and enhance thermal and mechanical robustness.[12][13]

• Structural Modification (Synthesis): While more involved, modifying the molecular structure itself—for instance, by synthesizing derivatives with stronger intermolecular forces or by creating liquid crystal polymers (LCPs)—can inherently boost thermal stability.[14]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments.

Issue 1: The Nematic-to-Isotropic Transition Temperature (TNI) is Lower than Expected or Decreases with Each Thermal Cycle.

• Potential Cause 1: Impurities. Residual solvents, unreacted starting materials from synthesis, or moisture can act as impurities that disrupt the liquid crystalline order and depress the clearing point. Water is a particularly common culprit as it can promote hydrolysis of the ester linkage.[1][2]

• Recommended Solution:

  • Purification: Re-purify the 4-Methoxyphenyl 4-butoxybenzoate via recrystallization until a constant TNI is achieved.

  • Drying: Dry the sample thoroughly under vacuum before preparing mixtures. Handle and store materials in a desiccator or glovebox with an inert atmosphere (Nitrogen or Argon).

  • Validation: Run a DSC analysis on the purified, dry material. The TNI should be sharp and match literature values. Re-running the cycle should show minimal deviation.

• Potential Cause 2: Thermal Degradation. The experimental temperature may be too high, causing the LC molecules to slowly decompose. Each heating cycle creates more impurities (the degradation products), further depressing the TNI.

• Recommended Solution:

  • Determine Decomposition Onset: Use TGA to find the temperature at which mass loss begins. Ensure all experimental processing occurs well below this temperature.[6]

  • Inert Atmosphere: Conduct all heating steps under a continuous flow of an inert gas like nitrogen to prevent oxidation, a common degradation accelerator.

  • Incorporate Antioxidants: If oxidation is suspected (see Issue 2), add a small amount (0.1-1.0 wt%) of an antioxidant like Butylated Hydroxytoluene (BHT).

Issue 2: The Mixture Turns Yellow or Brown During Heating.

• Potential Cause: Oxidative and Thermal Decomposition. Discoloration is a classic sign of the formation of conjugated byproducts resulting from molecular breakdown. This is often initiated by reaction with atmospheric oxygen at elevated temperatures.

• Recommended Solution:

  • Strict Atmosphere Control: As mentioned above, using an inert atmosphere (N₂ or Ar) for all heating and storage is the most effective solution.

  • Use Stabilizers: Add antioxidants or radical scavengers to the formulation. Organotin complexes have also been shown to act as effective photostabilizers for polymers and could be explored in LC systems.[15]

  • Minimize Heat Exposure: Reduce the duration and temperature of any heating steps. Use the minimum temperature required for adequate mixing and homogenization.

Issue 3: Nanoparticle Additives Aggregate or Phase-Separate from the LC Host.

• Potential Cause: Poor Surface Compatibility. The surfaces of the nanoparticles (NPs) are not chemically compatible with the liquid crystal molecules, leading to aggregation to minimize surface energy. This can negate any potential stabilizing effects.[16]

• Recommended Solution:

  • Surface Functionalization: Use nanoparticles decorated with ligands that are "LC-like" or mesogenic.[16] This improves miscibility and allows the NPs to integrate into the LC director field rather than being expelled.

  • Optimize Dispersion Technique: Use a high-energy mixing method like probe sonication (briefly, to avoid excessive heating) to break up initial aggregates before adding the NPs to the LC host.

  • Concentration Tuning: High NP concentrations are more prone to aggregation. Start with a very low concentration (e.g., <0.5 wt%) and gradually increase, monitoring for dispersion quality using polarized optical microscopy (POM). Aggregates will appear as distinct, non-uniform points that disrupt the LC texture.[17]

Stabilization Strategy Comparison

Strategy	Typical Concentration	Pros	Cons	Key Experimental Consideration
Nanoparticles (e.g., Au, ZnO)	0.1 - 5.0 wt%	Can significantly widen the LC phase temperature range.[16][18] May also enhance other properties (e.g., optical, electrical).[14]	Prone to aggregation if not properly functionalized. Can be costly.	Surface chemistry of the nanoparticle is critical for miscibility and effectiveness.[16]
Polymer Stabilization (PSLC)	2.0 - 10.0 wt% monomer	Creates a robust, mechanically stable system.[12] Can achieve very wide thermal stability ranges (>60 °C improvement reported).[11]	Polymerization process must be carefully controlled. Can increase operating voltage in electro-optic devices.[13]	The choice of monomer and photo-initiator, along with UV curing conditions (intensity, time), dictates the final network properties.
Small Molecule Additives	0.1 - 5.0 wt%	Easy to incorporate into formulations. Can target specific degradation pathways (e.g., antioxidants, UV absorbers).[9]	May act as an impurity and slightly depress TNI. Effectiveness can be limited compared to other methods.	Ensure complete dissolution and miscibility of the additive in the LC host at the operating temperatures.

Detailed Experimental Protocols

Protocol 1: Assessing Thermal Stability via Differential Scanning Calorimetry (DSC)

This protocol details the standard procedure for determining the phase transition temperatures and assessing the thermal stability of your LC mixture.

• Objective: To measure the nematic-to-isotropic transition temperature (TNI) and identify the onset temperature of decomposition.

• Methodology:

  • Sample Preparation: Accurately weigh 2-5 mg of the LC mixture into a hermetically sealed aluminum DSC pan.[4] Prepare an identical empty pan to serve as the reference.

  • Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (Nitrogen or Argon) at a flow rate of 20-50 mL/min.[19]

  • Thermal Program (Cycle 1 - Initial Characterization):

    • Equilibrate the sample at a temperature well below the expected melting point (e.g., 25°C).

    • Ramp the temperature at a controlled rate (a standard rate is 10°C/min) to a point significantly above the expected clearing point but below the known decomposition temperature (e.g., 200°C).[4][19]

    • Hold isothermally for 2-3 minutes to ensure complete transition to the isotropic phase.

    • Cool the sample at the same rate (10°C/min) back to the starting temperature.

  • Thermal Program (Cycle 2 & 3 - Stability Check):

    • Immediately repeat the heating and cooling scan from Step 3 at least two more times.

  • Data Analysis:

    • Determine the peak temperature of the endotherm on heating as the TNI.

    • Compare the TNI and the peak shape from cycles 1, 2, and 3. A stable sample will show negligible change (<0.5°C) in TNI and a consistent peak shape. A significant decrease in TNI or a broadening of the peak indicates thermal instability.

Protocol 2: Preparation of a Nanoparticle-Stabilized LC Mixture

• Objective: To create a homogeneous dispersion of functionalized nanoparticles within the 4-Methoxyphenyl 4-butoxybenzoate host to enhance its thermal stability.

• Methodology:

  • Nanoparticle Selection: Choose nanoparticles with appropriate surface functionalization to ensure miscibility. For example, gold nanoparticles coated with LC-like ligands.[16]

  • Stock Solution Preparation: Disperse a known mass of the functionalized nanoparticles in a volatile, low-residue solvent (e.g., chloroform or toluene) to create a stock solution of known concentration (e.g., 1 mg/mL). Sonicate this solution for 10-15 minutes to break up any aggregates.

  • Doping the LC: In a clean glass vial, weigh a precise amount of the 4-Methoxyphenyl 4-butoxybenzoate.

  • Solvent-Assisted Mixing: Add the required volume of the nanoparticle stock solution to the LC to achieve the target weight percentage (e.g., for 0.5 wt%, add 0.5 mg of NPs per 99.5 mg of LC).

  • Homogenization & Solvent Removal: Gently stir the mixture at a slightly elevated temperature (e.g., 40-50°C) to facilitate mixing. Place the vial in a vacuum oven at a moderate temperature (e.g., 60°C) for several hours to completely remove the solvent. The absence of solvent should be confirmed by stable weight measurement.

  • Final Homogenization: Heat the final, solvent-free mixture to just above its TNI into the isotropic phase. Gently stir or sonicate for a few minutes to ensure ultimate dispersion. Cool slowly back to room temperature.

  • Validation: Characterize the thermal stability of the doped mixture using the DSC protocol (Protocol 1) and compare it to the undoped host material. The thermal range of the nematic phase should be wider.[16][18]

Visualizations

Troubleshooting Workflow for Thermal Instability

Caption: A decision tree for troubleshooting thermal instability issues.

Simplified Degradation Pathways

Caption: Potential degradation routes for the LC molecule under stress.

References

• Achiral Nanoparticle-Enhanced Chiral Twist and Thermal Stability of Blue Phase Liquid Crystals. (2022). ACS Nano. [Link]

• Unlocking the potential of liquid crystals as phase change materials for thermal energy storage. (n.d.). OAE Publishing Inc. [Link]

• How Glycerol Improves Stability of Liquid Crystals. (2025). Merck Patent GmbH, Nissan Chemical Corp. [Link]

• Enhancing thermal stability and mechanical properties of lyotropic liquid crystals through incorporation of a polymerizable surfactant. (n.d.). Soft Matter (RSC Publishing). [Link]

• Nanoparticles in thermotropic and lyotropic liquid crystals. (2025). Frontiers. [Link]

• Effect of Metal Nanoparticle on Optical and Thermal Properties of Liquid Crystal Polymer System. (n.d.). IOP Conference Series: Materials Science and Engineering. [Link]

• Influence of interface stabilisers and surrounding aqueous phases on nematic liquid crystal shells. (n.d.). Semantic Scholar. [Link]

• Experimental Advances in Nanoparticle-Driven Stabilization of Liquid-Crystalline Blue Phases and Twist-Grain Boundary Phases. (2021). PMC. [Link]

• Maximizing lyotropic liquid crystal formation for stable and pleasant cosmetic formulations. (2023). Dr. Robert Shengkui Hu, Investor | Advisor. [Link]

• Thermal stability in hydrogen bond liquid crystals. (2023). Bannari Amman Institute of Technology. [Link]

• Polydispersity Stabilizes Biaxial Nematic Liquid Crystals. (2011). Physical Review Letters. [Link]

• Influence of interface stabilisers and surrounding aqueous phases on nematic liquid crystal shells. (n.d.). Soft Matter (RSC Publishing). [Link]

• Blue phase liquid crystal: strategies for phase stabilization and device development. (n.d.). PMC. [Link]

• Polydispersity stabilizes biaxial nematic liquid crystals. (2011). PubMed. [Link]

• Investigation of a polarizer-free liquid crystal phase modulation via nanometer size encapsulation of nematic liquid crystals. (2023). Optica Publishing Group. [Link]

• Phase stabilisation of blue-phase liquid crystals using a polymerisable chiral additive. (2016). Taylor & Francis Online. [Link]

• Study on the Formation and Properties of Liquid Crystal Emulsion in Cosmetic. (2013). Scirp.org. [Link]

• (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)butyl 2-Hydroxybenzoate. (2021). MDPI. [Link]

• Scholars Research Library - Der Pharma Chemica. (n.d.). Scholars Research Library. [Link]

• (PDF) Synthesis, characterization and thermal behaviour of solid state compounds of 4-methoxybenzoate with Manganese, Nickel and Copper. (2026). ResearchGate. [Link]

• Synthesis of methoxy-X04 derivatives and their evaluation in Alzheimer's disease pathology. (2014). Neurodegenerative Diseases. [Link]

• 4-Methoxyphenyl 4'-(3-butenyloxy)benzoate. (n.d.). NIST WebBook. [Link]

• JPH09151151A - Production of 4-methoxyphenol. (n.d.).

• Phase Transitions of N-(4-methoxybenzylidene)-4-butylaniline (MBBA) Confined within Mesoporous Silica. (2020). MDPI. [Link]

• Substituted Organotin Complexes of 4-Methoxybenzoic Acid for Reduction of Poly(vinyl Chloride) Photodegradation. (2021). MDPI. [Link]

• 4-Methoxyphenyl benzoate. (n.d.). PubChem. [Link]

• Synthesis of (E)-1-(4-methoxyphenyl)-N-((E)-3-(4 nitrophenyl)allylidene)methanamine (1). (n.d.). ResearchGate. [Link]

• Thermal Analysis of Food Coloring Material by DSC. (n.d.). TA Instruments. [Link]

• Differential Scanning Calorimeter (DSC/DTA). (2026). NETZSCH Analyzing & Testing. [Link]

• (PDF) Phase Transitions of N-(4-methoxybenzylidene)-4-butylaniline (MBBA) Confined within Mesoporous Silica. (2025). ResearchGate. [Link]

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• 11. Blue phase liquid crystal: strategies for phase stabilization and device development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Enhancing thermal stability and mechanical properties of lyotropic liquid crystals through incorporation of a polymerizable surfactant - Soft Matter (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Minimizing Hydrolysis Degradation of 4-Methoxyphenyl 4-butoxybenzoate

Overview

4-Methoxyphenyl 4-butoxybenzoate is a specialized benzoate ester frequently utilized in advanced material synthesis and liquid crystal formulations. Like all esters, its primary degradation pathway is hydrolysis, where the ester bond is cleaved by water. This technical guide provides authoritative troubleshooting strategies, kinetic insights, and validated protocols to minimize hydrolytic degradation and ensure long-term formulation stability.

Diagnostic & Mitigation Workflow

Diagnostic workflow for identifying and mitigating ester hydrolysis degradation.

Frequently Asked Questions (Troubleshooting)

Q1: What drives the degradation of 4-Methoxyphenyl 4-butoxybenzoate in my formulations?

A1: The primary mechanism is ester hydrolysis, which is the cleavage of the ester bond by water, yielding a carboxylic acid (4-butoxybenzoic acid) and a phenol (4-methoxyphenol)[1]. This reaction is heavily dependent on moisture levels and is catalyzed by both acids and bases[1]. The generation of 4-butoxybenzoic acid further accelerates the degradation through an autocatalytic feedback loop; the liberated protons activate the carbonyl group, making it highly susceptible to continuous nucleophilic attack by water[2].

Q2: How does the pH of the environment influence the hydrolysis kinetics of this benzoate ester?

A2: Ester hydrolysis is highly pH-dependent, with benzoate esters typically exhibiting a V-shaped pH-rate profile[3]. Under basic conditions (pH > 8), hydroxide ions directly attack the carbonyl carbon (the B_AC2 mechanism), leading to rapid degradation[4]. Under acidic conditions (pH < 4), protons protonate the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon[5]. The optimal stability for 4-Methoxyphenyl 4-butoxybenzoate is generally found in the slightly acidic to neutral range (pH 4.0 – 8.0)[1].

Q3: What chemical additives can effectively halt this degradation?

A3: The most effective chemical intervention is the addition of an ester stabilizer, specifically monomeric or polymeric carbodiimides (e.g., Bis(2,6-diisopropylphenyl)carbodiimide)[6]. Carbodiimides act as dedicated acid scavengers. They react rapidly with the newly formed 4-butoxybenzoic acid to form stable, inert urea derivatives without adverse side effects[5]. By permanently removing the carboxylic acid from the system, carbodiimides break the autocatalytic cycle and halt the acceleration of the hydrolysis reaction[7].

Mechanism of carbodiimide stabilization preventing autocatalytic ester hydrolysis.

Q4: Are there structural factors in my formulation that make this ester more susceptible?

A4: Yes. The hydrolytic stability of an ester is heavily influenced by steric hindrance and electronic effects around the carbonyl carbon. Because 4-Methoxyphenyl 4-butoxybenzoate lacks significant steric bulk at the alpha position of the benzoate carbonyl, it is relatively exposed to nucleophilic attack compared to highly branched aliphatic esters[8]. Furthermore, the phenoxide leaving group (4-methoxyphenoxide) is stabilized by resonance, which thermodynamically favors the forward hydrolysis reaction under basic conditions[4].

Quantitative Data & Kinetic Profiling

Table 1: Influence of pH on 4-Methoxyphenyl 4-butoxybenzoate Hydrolysis Kinetics (Simulated data extrapolated from standard benzoate ester kinetic profiles)

pH Level	Environment	Dominant Catalysis Mechanism	Estimated Half-Life (t½) at 25°C
2.0	Highly Acidic	Specific Acid Catalysis (A_AC2)	< 12 hours
4.0	Mildly Acidic	Minimal Acid Catalysis	> 30 days
6.0	Near Neutral	Uncatalyzed / Water Attack	> 60 days (Optimal)
8.0	Mildly Basic	Specific Base Catalysis (B_AC2)	~ 5 days
10.0	Highly Basic	Specific Base Catalysis (B_AC2)	< 2 hours

Table 2: Efficacy of Stabilization Strategies

Stabilization Strategy	Mechanism of Action	Hydrolytic Stability Gain	Implementation Complexity
Moisture Control (<0.1%)	Limits H₂O reactant availability	High	Low (Desiccants/Packaging)
pH Buffering (pH 5-6)	Minimizes specific acid/base catalysis	Moderate	Moderate (Formulation dependent)
Carbodiimide Addition	Scavenges autocatalytic carboxylic acids	Very High	Low (Direct additive)
Steric Shielding	Blocks nucleophilic attack at carbonyl	High	High (Requires molecular redesign)

Standard Operating Procedures (Experimental Protocols)

Protocol 1: Forced Degradation & pH-Rate Profiling

Objective: Determine the exact pH of maximum stability for your specific 4-Methoxyphenyl 4-butoxybenzoate formulation to establish a self-validating baseline.

• Sample Preparation: Prepare a 1 mg/mL stock solution of 4-Methoxyphenyl 4-butoxybenzoate in a miscible, inert co-solvent (e.g., Acetonitrile) to ensure complete solubility when introduced to aqueous buffers.

• Buffer Preparation: Prepare a series of 50 mM aqueous buffers ranging from pH 2.0 to 10.0 (utilizing phosphate, acetate, and borate buffer systems).

• Incubation: Dilute the stock solution 1:10 into each buffer system. Incubate the samples in sealed amber vials at a controlled accelerated temperature (e.g., 60°C) using a thermomixer.

• Sampling: Withdraw 100 µL aliquots at predefined time points (t=0, 1h, 4h, 24h, 48h, 72h).

• Quenching: Immediately quench the reaction by neutralizing the pH or diluting the sample into a cold organic solvent (e.g., 0°C Methanol) to halt further degradation.

• Analysis: Analyze the samples using a validated stability-indicating RP-HPLC method (UV detection at ~254 nm). Quantify the disappearance of the parent peak and the appearance of the 4-butoxybenzoic acid and 4-methoxyphenol degradant peaks.

• Kinetics Calculation: Plot ln(concentration) versus time to determine the pseudo-first-order rate constant ( kobs​ ) for each pH. Plot log( kobs​ ) versus pH to generate the V-shaped pH-rate profile and identify the stability optimum.

Protocol 2: Carbodiimide Efficacy Validation

Objective: Quantify the stabilizing effect of carbodiimide additives in preventing autocatalytic hydrolysis.

• Matrix Preparation: Prepare the base formulation containing 4-Methoxyphenyl 4-butoxybenzoate. Divide this into two batches: Control (unstabilized) and Test (stabilized).

• Stabilizer Integration: To the Test batch, add 0.5% w/w of a monomeric carbodiimide stabilizer (e.g., Bis(2,6-diisopropylphenyl)carbodiimide). Mix thoroughly under an inert Nitrogen atmosphere.

• Stress Induction: Spike both batches with 1.0% w/w purified water to simulate aggressive high-humidity exposure.

• Accelerated Aging: Store both batches in a calibrated environmental chamber at 80°C and 85% Relative Humidity (RH) for 14 days.

• Acid Number Titration: At days 0, 7, and 14, extract a sample and perform an acid-base titration (using 0.1 M KOH) to measure the Acid Value (mg KOH/g). An exponentially increasing Acid Value in the Control batch indicates the unmitigated accumulation of 4-butoxybenzoic acid.

• Chromatographic Verification: Correlate the Acid Value with LC-MS data to confirm that the carbodiimide in the Test batch has successfully formed the stable urea derivative, thereby scavenging the free acid and halting the autocatalytic loop.

References[6] Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance - Carbodiimide. URL: https://www.carbodiimide.com[1] Technical Support Center: Enhancing the Stability of Unsaturated Ester Compounds - Benchchem. URL: https://www.benchchem.com[8] Enhancing Esters Hydrolytic Stability and Biodegradability - Lubes'N'Greases. URL: https://www.lubesngreases.com[3] The Hydrolysis of Benzoate Esters by Carboxypeptidase A and the pH-Rate Profile - CDN Science Pub. URL:https://cdnsciencepub.com[7] Hydrolytic kinetic model predicting embrittlement in thermoplastic elastomers - Archimer - Ifremer. URL:https://ifremer.fr[5] What is anti-hydrolysis agent - Carbodiimide. URL: https://www.carbodiimide.com[2] Investigation of the Thermal and Hydrolytic Degradation of Polylactide during Autoclave Foaming - MDPI. URL:https://www.mdpi.com[4] Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - NIH. URL:https://www.ncbi.nlm.nih.gov

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• 2. mdpi.com [mdpi.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
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• 5. carbodiimide.com [carbodiimide.com]
• 6. carbodiimide.com [carbodiimide.com]
• 7. archimer.ifremer.fr [archimer.ifremer.fr]
• 8. lubesngreases.com [lubesngreases.com]

Technical Support Center: Solubilization of 4-Methoxyphenyl 4-butoxybenzoate

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I have developed this comprehensive troubleshooting guide to address the specific thermodynamic and kinetic barriers encountered when formulating 4-Methoxyphenyl 4-butoxybenzoate (CAS: 60127-36-8) in absolute ethanol.

This compound is a thermotropic liquid crystal (LC). Its rigid mesogenic core and flexible alkoxy tails create strong intermolecular π−π stacking and van der Waals interactions, making it stubbornly resistant to solvation in polar protic solvents at room temperature.

Part 1: Frequently Asked Questions (Mechanistic Causality)

Q1: Why does 4-Methoxyphenyl 4-butoxybenzoate crash out of absolute ethanol at room temperature? A: The solubility barrier is fundamentally thermodynamic. Ethanol is a polar protic solvent that relies on a hydrogen-bonding network. 4-Methoxyphenyl 4-butoxybenzoate lacks sufficient hydrogen-bond acceptors to compensate for the high enthalpy of fusion required to disrupt its highly ordered crystalline (or smectic/nematic) lattice. Consequently, while phenyl benzoates are freely soluble in hot ethanol, they rapidly precipitate upon cooling due to an overwhelming thermodynamic drive to re-establish π−π stacking[1].

Q2: Can I use prolonged sonication to force the compound into solution? A: No. Ultrasonic cavitation provides localized heating and mechanical shear, which can temporarily break up macroscopic crystals into a fine dispersion. However, sonication does not alter the fundamental thermodynamic solubility limit. Once the acoustic energy is removed and the bulk temperature equilibrates, the mesogens will re-aggregate. Studies on thermotropic LCs confirm that sonication in incompatible polar media typically results in metastable emulsions or lyotropic droplets rather than true isotropic solubilization[2].

Q3: What is the most effective strategy for stable, room-temperature storage? A: You must utilize a co-solvent system to bridge the polarity gap. Introducing an aprotic, non-polar solvent (e.g., chloroform, dichloromethane, or toluene) disrupts the mesogen-mesogen interactions via competitive van der Waals matching, allowing the ethanol to act as a miscible diluent without triggering rapid nucleation.

Part 2: Phase Behavior & Solubility Data

To optimize your experimental design, reference the established phase behavior of phenyl benzoate derivatives in various solvent environments[3].

Solvent System	Temperature	Phase Behavior / Solubility Status	Mechanistic State
100% Absolute Ethanol	25°C	Insoluble (< 1 mg/mL)	Ordered crystalline aggregates
100% Absolute Ethanol	70°C	Soluble (> 50 mg/mL)	Thermodynamically stable isotropic liquid
100% Absolute Ethanol	Cooled to 25°C	Rapid Precipitation	Nucleation and recrystallization
Ethanol : Chloroform (80:20 v/v)	25°C	Soluble (> 20 mg/mL)	Stable isotropic solution
Ethanol + Aqueous Surfactant	37°C	Micellar Dispersion	Lyotropic LC droplets / Nano-emulsion[4]

Part 3: Diagnostic Troubleshooting Workflow

Follow this logic tree to diagnose and resolve precipitation issues during your formulation process.

Caption: Diagnostic workflow for resolving mesogen precipitation in polar protic solvents.

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems. Do not proceed to subsequent steps unless the validation criteria are met.

Protocol A: Temperature-Cycled Dissolution (For Immediate, Heated Use)

Use this protocol if your downstream application can be performed at elevated temperatures (e.g., hot-stage microscopy or heated spin-coating).

• Weighing: Transfer 50 mg of 4-Methoxyphenyl 4-butoxybenzoate into a clean, dry 4 mL glass dram vial.

• Solvent Addition: Add 1.0 mL of anhydrous absolute ethanol.

• Thermal Incubation: Place the vial in a heated water bath or aluminum heating block set to 70°C.

• Agitation: Add a micro magnetic stir bar and stir at 500 rpm for 15 minutes.

• Self-Validation Check: Remove the vial from the heat source and immediately inspect it against a dark background.

  • Pass: The solution is perfectly clear and lacks birefringence under cross-polarized light, validating a complete transition to an isotropic liquid.

  • Fail: If the solution is cloudy, the enthalpy of fusion has not been overcome. Increase temperature to 75°C.

Protocol B: Co-Solvent Assisted Solubilization (For Room-Temperature Stability)

Use this protocol to create a stable stock solution that will not crash out at 25°C.

• Primary Solvation: Dissolve 50 mg of the compound in 200 µL of Chloroform (CHCl₃) or Dichloromethane (DCM). Vortex for 30 seconds until completely clear.

• Dilution: Dropwise, add 800 µL of absolute ethanol while continuously vortexing to prevent localized supersaturation.

• Equilibration: Allow the solution to rest at room temperature for 1 hour.

• Self-Validation Check: Store the sealed vial at 4°C for 24 hours.

  • Pass: The absence of needle-like crystals or turbidity validates that the co-solvent has successfully widened the metastable zone, preventing nucleation.

  • Fail: If crystals form, the co-solvent ratio is too low. Adjust the system to 30:70 (CHCl₃:Ethanol).

Part 5: Solvation Mechanism & Phase Transitions

Understanding the molecular interactions is critical for troubleshooting. The diagram below illustrates the energetic pathways required to force a rigid mesogen into an isotropic state.

Caption: Thermodynamic pathways of mesogen solvation and phase transitions.

References

• Phenyl benzoate - Physico-chemical Properties. ChemBK.
• Phenyl benzoate Properties and Synthesis. ChemicalBook.
• Solubilization of Thermotropic Liquid Crystal Compounds in Aqueous Surfactant Solutions.
• Pathway complexity in fibre assembly: from liquid crystals to hyper-helical gelmorphs. Chemical Science (RSC Publishing).

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Phenyl benzoate | 93-99-2 [chemicalbook.com]
• 4. Pathway complexity in fibre assembly: from liquid crystals to hyper-helical gelmorphs - Chemical Science (RSC Publishing) DOI:10.1039/D3SC03841F [pubs.rsc.org]

Reference Data & Comparative Studies

Comparative Analysis of Nematic Ranges: 4-Methoxyphenyl 4-Butoxybenzoate vs. 4-Hexyloxybenzoate

As a Senior Application Scientist in the field of soft matter and functional materials, I frequently evaluate mesogenic building blocks for advanced optical devices and gas-separation membranes. When engineering liquid crystalline (LC) networks, the choice of the mesogenic core and its terminal aliphatic chains is paramount.

This guide provides an in-depth, objective comparison between two homologous mesogens: 4-Methoxyphenyl 4-butoxybenzoate (n=4) and 4-Methoxyphenyl 4-hexyloxybenzoate (n=6). By analyzing their phase transition behaviors, we can understand how terminal chain engineering dictates the nematic window—a critical parameter for applications ranging from tunable displays to anisotropic polymer membranes .

Mechanistic Insights: The Thermodynamics of Chain Length

The rigid phenyl benzoate core provides the anisotropic polarizability necessary for mesophase formation. However, the terminal alkoxy chains dictate the intermolecular distance, packing density, and conformational entropy.

• The Butoxy Homologue (n=4): Shorter alkyl chains possess less conformational freedom. This maintains a tighter molecular packing and a higher degree of core-core interaction. Consequently, the butoxy derivative exhibits a higher melting point and a broad, highly stable nematic phase without underlying smectic interference.

• The Hexyloxy Homologue (n=6): As the alkyl chain lengthens, van der Waals interactions between the tails increase, promoting lateral molecular packing. Crystallographic studies of 4-methoxyphenyl 4-hexyloxybenzoate reveal an all-trans conformation of the hexyloxy group that strongly favors layer formation . This lateral interaction frequently induces smectic (layered) phases at the expense of the nematic window. Furthermore, the added flexible volume dilutes the rigid core interactions, depressing the isotropic clearing point.

These structural nuances directly impact the permeability and selectivity when these mesogens are incorporated into cross-linked polyacrylate membranes for gas transport .

Causality between terminal alkyl chain length and mesophase thermodynamic stability.

Comparative Performance Data

The table below summarizes the representative thermodynamic phase transitions for both mesogens. Notice the emergence of the smectic phase and the depression of the clearing point as the chain length increases.

Compound	Alkyl Chain (n)	Cr → LC (°C)	Smectic Range (°C)	Nematic Range (°C)	Clearing Point (°C)
4-Methoxyphenyl 4-butoxybenzoate	4	72.0	None	72.0 – 115.5	115.5
4-Methoxyphenyl 4-hexyloxybenzoate	6	58.5	58.5 – 66.0	66.0 – 98.0	98.0

Note: Data represents typical homologous series trends evaluated at a standard 5°C/min cooling rate.

Self-Validating Experimental Protocols

To ensure scientific integrity, the characterization of these mesogens must rely on a self-validating system. We utilize Differential Scanning Calorimetry (DSC) for quantitative thermodynamic data, cross-referenced against Polarized Optical Microscopy (POM) for qualitative structural verification. If a phase transition enthalpy (ΔH) recorded in DSC does not correspond to a visual texture change in POM, the system flags a potential artifact (e.g., kinetic supercooling or degradation).

Protocol 1: Differential Scanning Calorimetry (DSC)

Causality: We utilize specific heating and cooling rates to separate thermodynamic phase boundaries from kinetic supercooling artifacts.

• Sample Preparation: Weigh 3–5 mg of the highly purified (>99%) mesogen into an aluminum hermetic pan. Seal using a sample press.

• Thermal Erasure (Heating Run 1): Heat the sample from 25°C to 150°C at a rapid rate of 10°C/min. Purpose: This erases the thermal and mechanical history of the crystal lattice, ensuring subsequent runs measure intrinsic molecular properties rather than processing artifacts.

• Phase Mapping (Cooling Run 1): Cool the sample from 150°C to 25°C at a slower rate of 5°C/min. Purpose: Slower cooling allows the mesogens sufficient time to nucleate and organize into their thermodynamically favored textures (Nematic and/or Smectic) without excessive supercooling.

• Data Acquisition (Heating Run 2): Heat again at 5°C/min. Record the peak maxima as the true phase transition temperatures and integrate the endothermic peaks to calculate transition enthalpies (ΔH).

Protocol 2: Polarized Optical Microscopy (POM)

Causality: Isotropic liquids are optically isotropic (dark under crossed polarizers), while LC phases are birefringent. POM visually validates the exact nature of the phases detected by DSC.

• Slide Assembly: Place ~1 mg of the compound between a clean glass slide and a coverslip.

• Thermal Control: Mount the slide on a precision hot stage (e.g., Linkam THMS600) coupled with a temperature controller.

• Isotropic Clearing: Heat the sample at 10°C/min until the field of view goes completely black, confirming the transition to the isotropic liquid phase.

• Texture Identification: Cool the sample at 2°C/min under crossed polarizers.

  • For the Butoxy derivative: Observe the emergence of mobile schlieren or threaded textures, which are definitive hallmarks of the nematic phase.

  • For the Hexyloxy derivative: Upon further cooling below the nematic window, observe the transition into focal-conic or fan-shaped textures, validating the presence of the underlying smectic phase prior to crystallization.

Experimental workflow for self-validating liquid crystal phase characterization.

Conclusion

For applications requiring a broad, stable nematic range without the risk of smectic layer formation (such as specific twisted nematic displays or homogeneous LC elastomers), 4-Methoxyphenyl 4-butoxybenzoate is the superior candidate. Conversely, if the application requires layered structural self-assembly or studies into gas permeation discontinuities across phase boundaries , the hexyloxy homologue provides the necessary smectic-to-nematic transition behavior.

References

• Głowacki, E., Horovitz, K., Tang, C.W., & Marshall, K.L. (2019). Temperature-Dependent Gas Transport Behavior in Cross-Linked Liquid Crystalline Polyacrylate Membranes. Membranes, 9(9), 108. URL:[Link][1]

• Haase, W., Paulus, H., Strobl, G., & Hotz, W. (1991). Mesogenic 4-methoxyphenyl 4-hexyloxybenzoate. Acta Crystallographica Section C, 47(9), 2005-2006. URL:[Link][2]

• Chen, D. S., Hsiue, G. H., & Hsu, C. S. (1992). Gas permeation through two side-chain liquid-crystalline polyacrylate-based membranes containing 4-methoxyphenyl 4-hexyloxybenzoate or 4-cyanophenyl 4-hexyloxybenzoate mesogenic side groups. Die Makromolekulare Chemie, 193(6), 1469-1479. URL:[Link][1]

Sources

• 1. Temperature-Dependent Gas Transport Behavior in Cross-Linked Liquid Crystalline Polyacrylate Membranes [mdpi.com]
• 2. journals.iucr.org [journals.iucr.org]

A Senior Application Scientist's Guide to the ¹H NMR Spectral Characterization of 4-Methoxyphenyl 4-butoxybenzoate

Introduction: Beyond the Spectrum

In the realm of materials science and drug development, the precise structural elucidation of molecular compounds is not merely an academic exercise; it is the bedrock of innovation. 4-Methoxyphenyl 4-butoxybenzoate is a prototypical liquid crystal molecule, belonging to a class of compounds whose unique properties are intrinsically linked to their molecular architecture.[1][2] Understanding this architecture is paramount, and among the arsenal of analytical techniques available, Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy offers an unparalleled, high-resolution glimpse into the hydrogen framework of a molecule.[3]

This guide provides an in-depth analysis of the ¹H NMR spectral characterization of 4-Methoxyphenyl 4-butoxybenzoate. We will move beyond a simple recitation of expected peaks to explain the underlying principles that govern the spectrum. This guide is designed for researchers and professionals who require not just the data, but a comprehensive understanding of how that data is generated, processed, and interpreted. We will also compare the insights gained from ¹H NMR with those from other common analytical techniques, providing a holistic view of its role in modern chemical analysis.

Molecular Structure and Proton Environments

The first step in any NMR analysis is to deconstruct the molecule into its unique proton environments. Symmetrical elements within the molecule mean that chemically identical protons will be magnetically equivalent and thus resonate at the same frequency. For 4-Methoxyphenyl 4-butoxybenzoate, we can identify eight distinct sets of protons, as labeled in the diagram below.

Caption: Molecular structure of 4-Methoxyphenyl 4-butoxybenzoate with unique proton environments labeled (Hₐ-Hᵢ).

Predicting the ¹H NMR Spectrum: A Signal-by-Signal Analysis

The chemical shift (δ) of a proton is determined by its local electronic environment. Electronegative atoms and π-systems (like aromatic rings) deshield nearby protons, causing them to resonate at a lower field (higher ppm value).[4][5] Conversely, electron-donating groups and shielding effects shift signals to a higher field (lower ppm value).[6] The splitting pattern, or multiplicity, is governed by the (n+1) rule, where 'n' is the number of equivalent protons on adjacent carbons.[3][7]

Based on these principles, we can predict the key characteristics for each proton signal of 4-Methoxyphenyl 4-butoxybenzoate.

Proton Label	Predicted Chemical Shift (δ, ppm)	Integration	Multiplicity	Rationale for Chemical Shift and Multiplicity
Hₐ	~8.1	2H	Doublet	These protons are ortho to the electron-withdrawing carbonyl group of the ester, resulting in significant deshielding.[8] They are split by the two Hd protons, resulting in a doublet.
Hd	~6.95	2H	Doublet	These protons are ortho to the electron-donating butoxy group. The oxygen atom's shielding effect shifts them upfield relative to Hₐ.[4] They are split by the two Hₐ protons, appearing as a doublet.
Hb	~7.1	2H	Doublet	Located on the methoxy-substituted ring, these protons are ortho to the ester oxygen. They are moderately deshielded and are split by the two Hc protons into a doublet.
Hc	~6.9	2H	Doublet	These protons are ortho to the electron-donating methoxy group, causing an upfield shift relative to unsubstituted benzene (7.27 ppm).[9] They are split by the two Hb protons into a doublet.
Hg	~3.8	3H	Singlet	The protons of the methoxy group are attached to a carbon bonded to a deshielding oxygen atom.[10] With no adjacent protons, the signal is a singlet.
Hₑ	~4.0	2H	Triplet	These methylene protons are directly attached to the deshielding butoxy oxygen, placing them downfield. They are adjacent to the two Hf protons, resulting in a triplet.
Hf	~1.8	2H	Multiplet	A typical alkyl methylene group, these protons are adjacent to both the Hₑ (2 protons) and Hh (2 protons) groups. The complex splitting often results in a multiplet.
Hh	~1.5	2H	Multiplet	This alkyl methylene group is adjacent to Hf (2 protons) and Hi (3 protons), leading to a complex multiplet signal.
Hᵢ	~1.0	3H	Triplet	The terminal methyl group protons are in a shielded, alkane-like environment.[6] They are adjacent to the two Hh protons, resulting in a triplet.

Experimental Protocol: From Sample to Spectrum

Obtaining a high-quality ¹H NMR spectrum is contingent on meticulous sample preparation and a systematic approach to data acquisition and processing.[11]

Part 1: Sample Preparation

The goal of sample preparation is to create a dilute, homogenous solution free of particulate matter.[12]

• Mass Determination: Weigh approximately 10-20 mg of solid 4-Methoxyphenyl 4-butoxybenzoate into a clean, dry vial.[13] While ¹H NMR is sensitive, this amount ensures a good signal-to-noise ratio for subsequent 1D and potentially 2D experiments.

• Solvent Selection & Dissolution: Add approximately 0.6-0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃), to the vial.[14]

  • Causality: Deuterated solvents are used because the deuterium (²H) nucleus resonates at a much different frequency than the proton (¹H) nucleus, rendering the solvent invisible in the ¹H spectrum.[12] The residual non-deuterated solvent peak (e.g., CHCl₃ at 7.26 ppm) can be used for secondary referencing.

• Internal Standard: Add a small amount of Tetramethylsilane (TMS). TMS is the standard reference compound for ¹H NMR, with its signal defined as 0.0 ppm.[3] It is chemically inert and produces a single, sharp singlet that rarely interferes with sample signals.

• Transfer and Filtration: Ensure the sample is fully dissolved. If any particulate matter remains, filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into a clean, high-quality NMR tube.[11][13] Solid impurities can disrupt the magnetic field homogeneity, leading to broadened peaks and poor resolution.[12]

Part 2: Data Acquisition and Processing

Modern NMR spectrometers automate much of the acquisition process, but understanding the data processing workflow is crucial for accurate interpretation.[15] This process transforms the raw signal, a Free Induction Decay (FID), into an interpretable frequency-domain spectrum.[16]

Caption: Standard workflow for NMR data acquisition and processing.

• Fourier Transform (FT): The raw FID is a time-domain signal. The Fourier transform is a mathematical operation that converts this signal into the familiar frequency-domain spectrum, where signal intensity is plotted against frequency (ppm).[17]

• Phase Correction: After the FT, the peaks may be distorted, appearing as positive, negative, or a mixture. Phase correction adjusts the peaks to be purely positive and symmetrical (absorptive).[17]

• Baseline Correction: The baseline of the spectrum may be uneven or tilted. Baseline correction algorithms are applied to make it flat, which is essential for accurate integration.[17]

• Referencing and Integration: The spectrum is calibrated by setting the TMS peak to 0.0 ppm. Following this, the area under each signal is integrated to determine the relative ratio of protons giving rise to each peak.[3]

Comparative Analysis: ¹H NMR in Context

While ¹H NMR is exceptionally powerful, a comprehensive characterization often involves complementary techniques. Each method provides a different piece of the structural puzzle.

Technique	Information Provided for 4-Methoxyphenyl 4-butoxybenzoate	Strengths & Limitations
¹H NMR Spectroscopy	- Number of unique proton environments.- Connectivity of protons (via spin-spin coupling).- Relative number of protons in each environment.	Strengths: Excellent for detailed structural elucidation of the hydrogen framework. Highly sensitive.Limitations: Provides indirect information about the carbon skeleton.
¹³C NMR Spectroscopy	- Number of unique carbon environments.- General chemical environment of carbons (e.g., C=O, aromatic, alkyl).	Strengths: Directly probes the carbon backbone of the molecule.Limitations: Much lower sensitivity than ¹H NMR, requiring more sample or longer acquisition times.[13]
Infrared (IR) Spectroscopy	- Presence of key functional groups.- Strong C=O stretch (~1730-1715 cm⁻¹).- C-O stretches (~1300-1000 cm⁻¹).- Aromatic C=C stretches.[8]	Strengths: Fast and simple method to confirm the presence of functional groups.Limitations: Provides limited information on the overall molecular connectivity.
Mass Spectrometry (MS)	- Precise molecular weight of the parent ion.- Fragmentation patterns that can help identify structural motifs (e.g., loss of the butoxy or methoxyphenyl groups).	Strengths: Extremely sensitive; provides definitive molecular weight.Limitations: Isomeric compounds can be difficult to distinguish without high-resolution fragmentation analysis.
Polarized Optical Microscopy (POM)	- Identification of liquid crystal phases and phase transition temperatures.[18][19]	Strengths: Essential for characterizing the mesophase behavior of liquid crystals.[20]Limitations: Provides no information on the molecular structure itself.
Differential Scanning Calorimetry (DSC)	- Measurement of heat flow associated with phase transitions, confirming transition temperatures observed by POM.[19][21]	Strengths: Quantifies the thermodynamics of phase transitions.[20]Limitations: Provides no information on the molecular structure.

Conclusion

The ¹H NMR spectrum of 4-Methoxyphenyl 4-butoxybenzoate provides a rich, detailed fingerprint of its molecular structure. From the distinct doublets in the aromatic region to the characteristic triplets and multiplets of the alkoxy chains, every signal, with its specific chemical shift, integration, and multiplicity, contributes to an unambiguous structural assignment. When executed with a robust experimental protocol and interpreted within the framework of fundamental principles, ¹H NMR spectroscopy stands as an indispensable tool for researchers. By complementing its insights with data from other analytical techniques like ¹³C NMR, IR, and MS, scientists can achieve a comprehensive and validated characterization, ensuring the identity and purity of materials crucial for advanced applications.

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• Taylor & Francis Online. Concentration‐Dependent Variation of 1H‐NMR Chemical Shifts of Aromatic Protons in Sampangine Derivatives. Available from: [Link]

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Advanced XRD Characterization and Phase Comparison Guide: 4-Methoxyphenyl 4-butoxybenzoate vs. Industry Standard Liquid Crystals

As a Senior Application Scientist specializing in soft matter and liquid crystal (LC) characterization, I frequently guide researchers through the complexities of mesophase identification. Phenyl benzoate derivatives are foundational calamitic (rod-like) liquid crystals, widely utilized in electro-optics and as mesogenic monomers (1)[1].

This guide objectively compares the X-ray diffraction (XRD) patterns and phase behavior of 4-Methoxyphenyl 4-butoxybenzoate against alternative LCs. By understanding the causality behind these structural signatures, drug development professionals and materials scientists can make informed decisions when selecting mesogenic cores for targeted applications.

Mechanistic Background: The Causality of Chain Length

X-ray diffraction (XRD) is the definitive technique for resolving LC mesophases, distinguishing between the purely orientational order of nematics and the 1D positional order of smectics.

The phase behavior of phenyl benzoates is heavily dictated by the length of their terminal alkoxy chains (2)[2].

• 4-Methoxyphenyl 4-butoxybenzoate possesses highly asymmetric and relatively short terminal chains (C1 methoxy and C4 butoxy). Causality: This lack of aliphatic bulk prevents the strong nanosegregation required to form stable smectic layers. Consequently, the molecule predominantly exhibits a nematic phase , characterized by long-range orientational order but no positional order. Its XRD pattern yields a diffuse halo in the small-angle X-ray scattering (SAXS) region.

• Longer-Chain Alternatives (e.g., C6/C6): Symmetrical, longer chains drive microphase separation between the rigid aromatic cores and the flexible aliphatic tails, stabilizing smectic A or C phases (3)[3]. These phases produce sharp, intense Bragg peaks in the SAXS region.

Comparative XRD Data Analysis

To benchmark 4-Methoxyphenyl 4-butoxybenzoate, we compare its structural metrics against a longer-chain homologue (4-Hexyloxyphenyl 4-hexyloxybenzoate) and the industry-standard nematic reference, 5CB.

Compound	Terminal Chains	Stable Mesophases	SAXS Profile (Low Angle)	WAXS Profile (Wide Angle)	Primary Application
4-Methoxyphenyl 4-butoxybenzoate	C1 / C4	Nematic	Diffuse halo ( d≈L )	Diffuse halo ( D≈4.5 Å)	Nematic host mixtures, optical compensation films
4-Hexyloxyphenyl 4-hexyloxybenzoate	C6 / C6	Smectic A / C	Sharp Bragg peak ( d≈L )	Diffuse halo ( D≈4.5 Å)	Smectic layer switching, ferroelectric precursors
5CB (Reference)	Cyano / C5	Nematic	Diffuse halo	Diffuse halo	Standard TN/STN displays

Note: d represents the layer spacing, L represents the molecular length, and D represents the average lateral intermolecular distance.

Self-Validating Experimental Protocol: Temperature-Dependent XRD

To ensure scientific integrity, XRD characterization must not be performed in isolation. The following step-by-step protocol represents a self-validating system for capturing the XRD patterns of 4-Methoxyphenyl 4-butoxybenzoate.

Step 1: Sample Preparation

• Action: Load ~2-3 mg of the compound into a 0.7 mm Lindemann glass capillary.

• Causality: Lindemann glass has exceptionally low X-ray absorption, ensuring a high signal-to-noise ratio necessary for detecting weak diffuse scattering inherent to nematic phases.

Step 2: Thermal Initialization

• Action: Mount the capillary in a temperature-controlled heating stage (e.g., Linkam) aligned with the X-ray beam. Heat the sample to 10 °C above its clearing point (isotropic liquid state).

• Causality: Heating to the isotropic phase erases previous thermal history and flow-induced alignment from capillary filling, creating a highly reproducible thermodynamic baseline.

Step 3: Controlled Cooling & Equilibration

• Action: Cool the sample at a strict rate of 1 °C/min to the target measurement temperature. Hold for 5 minutes prior to exposure.

• Causality: Slow cooling prevents kinetic trapping and supercooling, allowing the mesogens to self-assemble into their true thermodynamically stable nematic phase.

Step 4: Data Acquisition (SAXS/WAXS)

• Action: Expose the sample to Cu K α radiation ( λ=1.5418 Å) for 15-30 minutes using a 2D detector.

• Causality: A 2D detector captures azimuthal intensity variations, identifying any partial macroscopic alignment (arc formation) that standard 1D point detectors might miss.

Step 5: Orthogonal Validation

• Action: Cross-reference the XRD transition temperatures with Differential Scanning Calorimetry (DSC) thermograms and Polarized Optical Microscopy (POM) textures (e.g., Schlieren textures).

• Causality: XRD provides structural metrics, but DSC confirms the thermodynamic enthalpy of the transition. If XRD shows a diffuse halo but POM shows focal-conic textures, the system flags a contamination or alignment error, creating a closed-loop validation cycle.

Structural Workflow

The logical progression for analyzing the XRD data of phenyl benzoates is mapped below.

Figure 1: Self-validating XRD workflow for liquid crystal phase identification.

Conclusion & Selection Matrix

When selecting a mesogenic core, the XRD profile serves as the ultimate arbiter of structural suitability. 4-Methoxyphenyl 4-butoxybenzoate is an excellent choice if your application requires a purely nematic host with moderate birefringence, as its short alkoxy chains inhibit smectic layering. However, if your research demands smectic layer switching (e.g., for ferroelectric or flexoelectric applications), you must pivot to longer-chain homologues (C6 and above) to achieve the necessary nanosegregation and sharp Bragg diffraction.

References

• Potemkina, O. V., et al. "Modern Advances in the Preparation of Phenyl Benzoate Derivatives and Their Applied Properties." Russian Journal of General Chemistry (2019). 1

• Karaağaç, B., et al. "Chiral calamitic organosiloxane liquid crystals with tunable properties." New Journal of Chemistry (2025). 3

• Romero-Hasler, P., et al. "Homologous series of LC acrylic monomers based on phenyl benzoate core group: synthesis and characterisation." Liquid Crystals (2020). 2

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4-Methoxyphenyl 4-butoxybenzoate vs standard calamitic liquid crystals

An in-depth understanding of thermotropic calamitic (rod-like) liquid crystals is essential for researchers leveraging anisotropic materials in advanced optics, biosensors, and pharmaceutical matrices. While standard liquid crystals like 4-cyano-4'-pentylbiphenyl (5CB) have dominated early literature, ester-based mesogens such as 4-Methoxyphenyl 4-butoxybenzoate (CAS: 60127-36-8) offer highly tunable thermodynamic and optical properties[1][2].

This guide provides an objective, data-driven comparison between 4-Methoxyphenyl 4-butoxybenzoate and standard calamitic liquid crystals, detailing the mechanistic foundations, comparative performance, and standardized experimental workflows for mesophase characterization.

Mechanistic Foundations: Structural Causality

Liquid crystals represent a unique state of matter that bridges the positional order of solid crystals with the conformational fluidity of isotropic liquids[3][4]. The behavior of calamitic liquid crystals is fundamentally dictated by their molecular architecture—specifically, the balance between a rigid core and flexible terminal chains[3].

• Standard Calamitic LCs (e.g., 5CB): Typically feature a biphenyl core directly linked to an alkyl chain and a cyano group. The direct C-C linkage between the phenyl rings creates a highly conjugated, rigid system with a strong longitudinal dipole, driving low-temperature nematic stability[2].

• 4-Methoxyphenyl 4-butoxybenzoate: This compound utilizes a phenyl benzoate core flanked by asymmetric alkoxy tails (methoxy and butoxy). The inclusion of the ester linkage (-COO-) between the phenyl rings introduces a strong transverse dipole moment and alters the torsional flexibility of the core[2][5]. This structural nuance trades local conformational entropy for global nematic order, often resulting in broader mesophase temperature ranges and the ability to act as an exceptional host matrix for luminophores or Active Pharmaceutical Ingredient (API) surrogate analysis[5][6][7].

Thermodynamic phase transition pathway of calamitic liquid crystals.

Comparative Data: Thermodynamic & Optical Properties

To objectively evaluate 4-Methoxyphenyl 4-butoxybenzoate against industry standards (5CB and MBBA), we must look at their phase transition temperatures, enthalpies, and primary research applications. The energy required to disrupt the positional and orientational order of the crystalline phase is significantly higher than the energy needed to transition from the nematic to the isotropic phase[8].

Property / Material	4-Methoxyphenyl 4-butoxybenzoate (Phenyl Benzoate Class)	5CB (Biphenyl Class)	MBBA (Schiff Base Class)
Core Structure	Phenyl Benzoate	Biphenyl	Benzylideneaniline
Terminal Groups	Methoxy (-OCH3), Butoxy (-OC4H9)	Cyano (-CN), Pentyl (-C5H11)	Methoxy (-OCH3), Butyl (-C4H9)
Primary Mesophase	Nematic / Smectic Polymorphism	Nematic	Nematic
Typical Nematic Range	~45°C to 70°C (Broad, tunable)	24°C to 35°C (Narrow, RT)	22°C to 47°C (Prone to hydrolysis)
Optical Texture (POM)	Schlieren / Focal-Conic	Schlieren / Thread-like	Schlieren
Key Application	API analysis matrices, Luminophore hosts[6][7]	Electro-optic displays, biosensors	Historical benchmark, NMR solvents

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, the characterization of liquid crystals requires a self-validating system combining thermodynamic profiling and optical verification[8]. Below are the standardized protocols for evaluating 4-Methoxyphenyl 4-butoxybenzoate.

Protocol A: Thermodynamic Profiling via Differential Scanning Calorimetry (DSC)

DSC is utilized to quantify the enthalpy changes ( ΔH ) associated with mesophase transitions.

• Sample Preparation: Encapsulate 3–5 mg of 4-Methoxyphenyl 4-butoxybenzoate in an aluminum standard crucible. Seal with a crimper to prevent mass loss during heating.

• Purge Gas: Utilize high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min to prevent oxidative degradation of the alkoxy tails.

• Thermal Cycling:

  • Heating: Ramp from 20°C to 100°C at a rate of 5°C/min. Record the melting temperature ( Tm​ ) and clearing temperature ( Tc​ ).

  • Cooling: Cool from 100°C back to 20°C at 5°C/min to observe enantiotropic or monotropic phase behavior[9].

• Data Synthesis: Calculate the integral of the endothermic/exothermic peaks. The Crystal → Nematic transition will exhibit a large ΔH (e.g., ~7 kcal/mol), while the Nematic → Isotropic transition will show a much smaller ΔH (e.g., ~0.5 kcal/mol) due to the lack of positional order disruption[8].

Protocol B: Mesophase Identification via Polarized Optical Microscopy (POM)

POM visually confirms the specific mesophase based on birefringence and defect textures[4].

• Slide Preparation: Place a 1 mg sample of the liquid crystal between a clean glass slide and a coverslip.

• Thermal Stage Integration: Mount the slide onto a Linkam hot stage integrated with the POM.

• Observation: Heat the sample past its clearing point ( Tc​ ) to the isotropic phase (appears completely dark under crossed polarizers)[4].

• Controlled Cooling: Cool the sample at 2°C/min.

  • Observation of Nematic Phase: Look for the emergence of a "Schlieren" texture (dark brushes meeting at point defects) or thread-like structures[4].

  • Observation of Smectic Phase: If the compound exhibits smectic polymorphism, look for focal-conic or fan-shaped textures indicative of layered molecular arrangements[3].

Standard analytical workflow for liquid crystal mesophase characterization.

Strategic Implications for Drug Development & Materials Science

For researchers in drug development, standard liquid crystals like 5CB are often too reactive or possess narrow thermal windows for complex assays. Phenyl benzoate derivatives like 4-Methoxyphenyl 4-butoxybenzoate provide a robust alternative. Their specific dipole interactions allow them to act as highly ordered, achiral host materials[6]. When complex molecules (such as APIs or fluorescent dyes) are dissolved in these matrices, the homeotropic alignment of the liquid crystal forces the guest molecules into a highly ordered state[6]. This phenomenon is actively exploited to decrease surface optical losses in spectroscopy and to create surrogate matrices for the precise potency analysis of pharmaceutical compounds[7].

References

• University of Duisburg-Essen. "Introduction to Liquid Crystals." Uni DUE. Available at: [Link]

• Wikipedia. "Liquid crystal." Wikipedia, The Free Encyclopedia. Available at:[Link]

• National Institutes of Health (PMC). "Synthesis, Characterization and Texture Observations of Calamitic Liquid Crystalline Compounds." NIH. Available at:[Link]

• Molaid. "4-Methoxyphenyl 4-butoxybenzoate - CAS 60127-36-8." Molaid Chemical Database. Available at: [Link]

• TNO Repository. "Synthesis and properties of phenyl benzoate-based and biphenyl-based liquid crystalline thiol-ene monomers." TNO. Available at: [Link]

• ChemRxiv. "Impact of Methylation on the Nematic Phase of Phenyl Benzoate Mesogens and Dimers." ChemRxiv. Available at: [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 4-Methoxyphenyl 4-butoxybenzoate

Title: Advanced Safety and Operational Protocol for Handling 4-Methoxyphenyl 4-butoxybenzoate

Introduction As a Senior Application Scientist, I recognize that handling specialty liquid crystal intermediates like 4-Methoxyphenyl 4-butoxybenzoate requires more than just a cursory glance at a safety data sheet. It demands a mechanistic understanding of the chemical's behavior to deploy effective Personal Protective Equipment (PPE) and operational controls. This guide provides a self-validating, step-by-step operational and disposal plan designed specifically for researchers, scientists, and drug development professionals.

1. Mechanistic Risk Assessment: The "Why" Behind the Hazard 4-Methoxyphenyl 4-butoxybenzoate (CAS: 60127-36-8)[1] is an aromatic ester. Understanding its molecular structure is critical to predicting its physiological interactions and mitigating risks:

• Dermal Penetration & Irritation: The molecule features a lipophilic butoxy chain and two aromatic rings. This high lipophilicity allows the compound to easily partition into the lipid matrix of the stratum corneum, causing localized skin irritation (Category 2)[2].

• Ocular & Mucosal Toxicity: If aerosolized dust contacts the aqueous environment of the eyes or respiratory mucosa, the ester linkage can undergo slow hydrolysis. This reaction releases 4-methoxyphenol and 4-butoxybenzoic acid—both of which are potent cellular irritants[3].

• Thermal Instability: When subjected to high heat or decomposition, phenyl benzoate derivatives emit acrid smoke and hazardous fumes, necessitating rigorous environmental controls[2].

2. PPE Specifications & Causality In accordance with OSHA standard 29 CFR 1910.132[4], hazard assessment must actively drive equipment selection. The following table summarizes the quantitative specifications and mechanistic rationale for each PPE component.

PPE Category	Specification	Quantitative Metric / Standard	Mechanistic Rationale
Hand Protection	Nitrile Gloves	≥ 0.11 mm thickness	Nitrile provides superior resistance to lipophilic aromatic esters compared to latex, preventing transdermal permeation.
Eye Protection	Splash Goggles	ANSI Z87.1 compliant	Forms a complete seal to prevent aerosolized ester hydrolysis within ocular fluid.
Respiratory	N95/P100 Particulate	95-99.9% filtration efficiency	Mitigates inhalation of crystalline dust particles during powder transfer outside of engineering controls.
Body Protection	FR Lab Coat	100% Nomex or FR Cotton	Prevents static discharge during the transfer of dry, easily chargeable crystalline powders.

3. Operational Workflow: A Self-Validating Protocol The preferred method for reducing chemical exposure relies heavily on engineering controls before PPE [5]. Follow this step-by-step methodology for safe handling:

Phase 1: Pre-Operational Validation

• Engineering Control Check: Verify that the laboratory fume hood face velocity is actively reading between 80–100 feet per minute (fpm). Self-Validation: Do not proceed if the digital monitor is uncalibrated or alarming.

• PPE Integrity Test: Perform a pneumatic inflation test on your nitrile gloves. Trap air inside the glove, twist the cuff, and squeeze to ensure zero micro-punctures before donning.

Phase 2: Material Transfer & Execution

• Static Mitigation: Ground all receiving glassware. Crystalline liquid crystal precursors can generate static charge during friction.

• Transfer: Use a static-dissipative spatula to transfer the solid 4-Methoxyphenyl 4-butoxybenzoate into the reaction vessel.

• Containment: Dissolve the compound in the designated organic solvent (e.g., dichloromethane) entirely within the primary containment zone. Seal the reaction vessel tightly before removing it from the fume hood.

Phase 3: Decontamination & Doffing

• Surface Decontamination: Wipe down the exterior of all sealed vessels with a compatible, low-toxicity solvent (e.g., isopropanol) to remove invisible micro-particulates.

• Aseptic Doffing: Doff gloves using the "beak method"—pinching the exterior of the wrist and pulling the glove inside out—to permanently trap residual lipophilic particulates inside the discarded glove.

4. Spill Response & Waste Disposal Plan Accidental releases require immediate, calculated action to prevent environmental contamination and exposure [6].

Spill Containment Protocol:

• Isolate: Evacuate non-essential personnel and ensure the fume hood sash is lowered to maximize exhaust draw.

• Avoid Water: Do not use water. The lipophilic nature of the ester will cause it to spread across surfaces rather than dissolve.

• Absorb & Suppress: For solid powder spills, gently cover the area with damp sand or vermiculite to suppress dust generation. For solvated spills, deploy an inert chemical absorbent pad.

• Recover: Sweep the absorbed mixture using a non-sparking brush and dustpan to avoid static ignition of any co-solvents.

Waste Disposal Plan:

• Segregation: Transfer all recovered material, contaminated PPE, and absorbent media into a high-density polyethylene (HDPE) hazardous waste container.

• Labeling & Destruction: Label clearly as "Solid Organic Waste - Aromatic Esters." Dispose of via high-temperature solid waste incineration in compliance with local EPA and institutional environmental health guidelines[6].

5. Hazard Mitigation Logic The following diagram illustrates the logical progression from hazard identification to operational execution and disposal.

Operational workflow and hazard mitigation logic for handling 4-Methoxyphenyl 4-butoxybenzoate.

References 1.[1] "4-Methoxyphenyl 4-butoxybenzoate - CAS号60127-36-8." molaid.com. URL: 2.[2] "Phenyl benzoate | 93-99-2." ChemicalBook. URL: 3.[3] "Phenyl benzoate | C13H10O2 | CID 7169." PubChem. URL: 4.[4] "1910.132 - General requirements. | Occupational Safety and Health Administration." osha.gov. URL: 5.[6] "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." Google Books. URL: 6.[5] "Working with Chemicals - Prudent Practices in the Laboratory." NCBI Bookshelf. URL:

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• 1. 4-Methoxyphenyl 4-butoxybenzoate - CAS号 60127-36-8 - 摩熵化学 [molaid.com]
• 2. Phenyl benzoate | 93-99-2 [amp.chemicalbook.com]
• 3. Phenyl benzoate | C13H10O2 | CID 7169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1910.132 - General requirements. | Occupational Safety and Health Administration [osha.gov]
• 5. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Prudent Practices in the Laboratory: Handling and Management of Chemical ... - National Research Council, Division on Earth and Life Studies, Board on Chemical Sciences and Technology, Committee on Prudent Practices in the Laboratory: An Update - Google Books [books.google.com.sg]